Technical Documentation Center

Methyl 2-fluoro-5-hydrazinylbenzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 2-fluoro-5-hydrazinylbenzoate

Core Science & Biosynthesis

Foundational

A Technical Guide to Methyl 2-fluoro-5-hydrazinylbenzoate: A Key Synthon in Modern Drug Discovery

An In-Depth Technical Guide: Methyl 2-fluoro-5-hydrazinylbenzoate As a Senior Application Scientist, my focus is on bridging the gap between novel chemical entities and their practical application in research and develop...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide: Methyl 2-fluoro-5-hydrazinylbenzoate

As a Senior Application Scientist, my focus is on bridging the gap between novel chemical entities and their practical application in research and development. This guide provides an in-depth look at Methyl 2-fluoro-5-hydrazinylbenzoate, a compound of significant interest for researchers, particularly those in medicinal chemistry and drug development. We will move beyond simple identification to explore its strategic importance, synthetic logic, and safe handling, providing the field-proven insights necessary for its effective utilization.

Compound Identification and Core Physicochemical Properties

The foundational step in utilizing any chemical is to confirm its identity and basic properties. Methyl 2-fluoro-5-hydrazinylbenzoate is a substituted aromatic compound whose structure combines several key functional groups that are highly valuable in synthetic chemistry.

IdentifierValueSource
CAS Number 1138815-23-2[1]
Molecular Formula C₈H₉FN₂O₂[1]
Molecular Weight 184.17 g/mol [1]
MDL Number MFCD22565280[1]
SMILES O=C(OC)C1=CC(NN)=CC=C1F[1]

These identifiers are crucial for unambiguous documentation, procurement, and regulatory compliance. The compound's structure, featuring a fluorine atom, a hydrazinyl group, and a methyl ester on a benzene ring, makes it a versatile building block.

Strategic Importance in Drug Discovery

The true value of Methyl 2-fluoro-5-hydrazinylbenzoate lies not in its direct biological activity, but in its role as a strategic synthon. Its architecture is particularly relevant for constructing complex molecules with therapeutic potential.

The Power of Fluorine in Medicinal Chemistry

The inclusion of fluorine in drug candidates is a well-established strategy to enhance pharmacological properties.[2][3] The fluorine atom at the 2-position of this molecule can significantly influence:

  • Metabolic Stability: The carbon-fluorine bond is exceptionally strong, which can block metabolic oxidation at that position, thereby increasing the compound's half-life in the body.[2]

  • Lipophilicity and Bioavailability: Strategic fluorination can increase a molecule's lipophilicity, which may enhance its ability to cross cell membranes and improve oral bioavailability.[2][3]

  • Binding Affinity: The electronegativity of fluorine can alter the electronic properties of the aromatic ring and lead to more potent interactions with target proteins.[3]

The Hydrazinyl Moiety: A Versatile Reactive Handle

The hydrazinyl (-NHNH₂) group is a powerful functional group for synthetic chemists. It serves as a nucleophile and is a key precursor for the formation of various heterocyclic structures, which are common scaffolds in pharmaceuticals.[4][5] Hydrazines are frequently used to synthesize:

  • Pyrazoles and Pyrazolones

  • Indazoles

  • Triazoles

  • Hydrazones, which themselves are a class of compounds with broad biological activities.[4]

This reactivity is the primary reason for this compound's utility. For example, similar fluorinated benzoic acid derivatives are crucial intermediates in the synthesis of potent kinase inhibitors and molecules targeting chronic pain.[6] The core structure is also conceptually related to intermediates used in the synthesis of PARP inhibitors like Olaparib, a significant anticancer agent.[7][8][9]

Synthetic Considerations and Proposed Workflow

Conceptual Step-by-Step Protocol:
  • Starting Material: The synthesis would likely begin with Methyl 5-amino-2-fluorobenzoate. This precursor contains the required fluoro and methyl benzoate functionalities.

  • Diazotization: The amino group is converted into a diazonium salt. This is typically achieved by treating the starting material with nitrous acid (generated in situ from sodium nitrite and a strong acid like HCl) at low temperatures (0-5 °C) to ensure the stability of the diazonium intermediate.

  • Reduction to Hydrazine: The diazonium salt is then reduced to the target hydrazinyl group. A common and effective reducing agent for this transformation is tin(II) chloride (SnCl₂) in a concentrated acidic medium (e.g., HCl). The reaction mixture is typically stirred at a low temperature before being carefully neutralized to isolate the product.

  • Workup and Purification: Following the reaction, an aqueous workup is performed to remove inorganic salts. The crude product is then extracted into an organic solvent (e.g., ethyl acetate), dried, and purified, typically using column chromatography, to yield the final Methyl 2-fluoro-5-hydrazinylbenzoate.

This self-validating protocol relies on a classic, high-yielding transformation in aromatic chemistry, ensuring a reliable pathway to the desired product.

Visualized Synthetic Workflow:

G A Methyl 5-amino-2-fluorobenzoate B Diazonium Salt Intermediate A->B 1. NaNO₂, HCl 2. 0-5 °C C Methyl 2-fluoro-5-hydrazinylbenzoate B->C 1. SnCl₂, HCl 2. Purification

Caption: Proposed synthesis of Methyl 2-fluoro-5-hydrazinylbenzoate.

Safety, Handling, and Storage

Given the reactive nature of the hydrazinyl group, proper handling is paramount. While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, data from closely related fluorinated and hydrazinyl-containing chemicals provide a strong basis for a robust safety protocol.

Hazard ClassPrecautionary Measures and PPE
Acute Toxicity Harmful if swallowed, inhaled, or in contact with skin.[10][11] Avoid creating dust or aerosols. Use only in a well-ventilated area or fume hood.[10][12]
Skin/Eye Irritation Causes skin and serious eye irritation.[11][12] Wear protective gloves (e.g., nitrile), a lab coat, and chemical safety goggles.[12]
Sensitization May cause an allergic skin reaction. Contaminated work clothing should not be allowed out of the workplace.
Handling Wash hands and any exposed skin thoroughly after handling.[12][13] Do not eat, drink, or smoke when using this product.[10][13]
Storage Store in a tightly sealed container in a dry, cool, and well-ventilated place.[12][13][14] For long-term stability, storage under an inert atmosphere (e.g., nitrogen or argon) at room temperature is recommended.[15]

First Aid:

  • If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor immediately.[13]

  • If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water.[12]

  • If Inhaled: Remove person to fresh air and keep comfortable for breathing.[10][12]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[12]

Conclusion

Methyl 2-fluoro-5-hydrazinylbenzoate is more than just another chemical reagent; it is a strategically designed building block that leverages the synergistic benefits of fluorine and hydrazine chemistry. Its utility in constructing complex heterocyclic systems makes it an invaluable tool for medicinal chemists aiming to develop next-generation therapeutics. By understanding its properties, synthetic logic, and handling requirements, researchers can safely and effectively unlock its potential in the rational design of novel drugs.

References

  • PubChem - NIH. Methyl 2-fluoro-5-formylbenzoate. [Link]

  • ChemSynthesis. methyl 2-fluoro-5-formylbenzoate. [Link]

  • Pharmaffiliates. 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid. [Link]

  • PubMed. [Application of methyl in drug design]. [Link]

  • National Center for Biotechnology Information. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. [Link]

  • Pharmaffiliates. Methyl 2-fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoate. [Link]

  • National Center for Biotechnology Information. New Sulfonate Ester‐Linked Fluorinated Hydrazone Derivatives as Multitarget Carbonic Anhydrase and Cholinesterase Inhibitors: Design, Synthesis, Biological Evaluation, Molecular Docking and ADME Analysis. [Link]

  • ULAKBİM. Comprehensive study of imidazole-based hydrazones: From design, synthesis, and characterization to in vitro and in silico antipr. [Link]

  • ResearchGate. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. [Link]

  • ResearchGate. (PDF) Synthesis and characterization of new compounds derived from 2-hydrazinobenzothiazole and evaluated their antibacterial activity. [Link]

Sources

Exploratory

Technical Guide: Stability of Hydrazine Derivatives in Benzoate Esters

Executive Summary The "Silent" Incompatibility in Formulation Design In pharmaceutical development, the interaction between hydrazine-functionalized Active Pharmaceutical Ingredients (APIs) and benzoate ester excipients...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The "Silent" Incompatibility in Formulation Design

In pharmaceutical development, the interaction between hydrazine-functionalized Active Pharmaceutical Ingredients (APIs) and benzoate ester excipients represents a critical, often overlooked incompatibility. While benzoate esters (e.g., benzyl benzoate, parabens) are ubiquitous as preservatives and solubilizers, they act as electrophilic substrates for hydrazine derivatives.

This guide details the mechanistic pathways of hydrazinolysis , a nucleophilic acyl substitution driven by the


-effect, which degrades the API and generates potentially genotoxic hydrazide impurities. This document serves as a protocol for identifying, quantifying, and mitigating this risk.

Part 1: Mechanistic Underpinnings[1][2][3]

The Alpha-Effect and Nucleophilic Acyl Substitution

Hydrazine (


) and its derivatives differ significantly from standard primary amines due to the 

-effect
.[1] The repulsion between lone pair electrons on adjacent nitrogen atoms raises the ground-state energy of the nucleophile, lowering the activation energy required to attack electrophiles.

When a hydrazine derivative encounters a benzoate ester, the reaction does not proceed via simple displacement but through a tetrahedral intermediate .

The Reaction Pathway:

  • Nucleophilic Attack: The hydrazine nitrogen attacks the carbonyl carbon of the benzoate ester.[1]

  • Intermediate Formation: A zwitterionic tetrahedral intermediate is formed.[1]

  • Collapse & Elimination: The carbonyl double bond reforms, expelling the alkoxide (alcohol portion of the ester) as the leaving group.

  • Product Formation: The result is a thermodynamic sink: a stable benzohydrazide derivative and free alcohol.[1]

Visualization: The Hydrazinolysis Pathway

The following diagram illustrates the molecular mechanism, highlighting the transition state that formulators must disrupt.

HydrazinolysisMechanism Figure 1: Mechanism of Hydrazinolysis of Benzoate Esters Hydrazine Hydrazine Derivative (Nucleophile) Tetrahedral Tetrahedral Intermediate Hydrazine->Tetrahedral Attack on C=O Benzoate Benzoate Ester (Electrophile) Benzoate->Tetrahedral Transition Transition State (Alkoxide Expulsion) Tetrahedral->Transition Proton Transfer Benzohydrazide Benzohydrazide (Degradant/Impurity) Transition->Benzohydrazide Irreversible Alcohol Free Alcohol (Byproduct) Transition->Alcohol

Caption: The irreversible conversion of benzoate esters to benzohydrazides driven by hydrazine nucleophilicity.

Part 2: Kinetic Drivers & Thermodynamics[2]

The pH-Rate Profile

The reaction rate is strictly governed by the protonation state of the hydrazine.[1]

  • Acidic pH (

    
    ):  The hydrazine exists predominantly as the hydrazinium ion (
    
    
    
    ).[1] It loses nucleophilicity; the reaction is suppressed.[1]
  • Neutral/Basic pH (

    
    ):  The concentration of the free base increases.[1] The reaction rate accelerates linearly with the concentration of the unprotonated species.[1]
    

Critical Insight: Most hydrazine APIs have a


 between 7.5 and 8.[1]5. Formulations buffered at pH 6.0–7.0 may still contain significant fractions of reactive free base (1–10%), sufficient to cause failure in long-term stability.
Electronic Effects (Hammett Correlation)

The reactivity of the benzoate ester is modulated by substituents on the benzene ring.[1]

  • Electron-Withdrawing Groups (EWGs): Substituents like

    
    , 
    
    
    
    , or
    
    
    (in certain positions) increase the electrophilicity of the carbonyl carbon, accelerating degradation.
  • Electron-Donating Groups (EDGs): Substituents like

    
     stabilize the ester, slowing  the reaction.[1]
    
ParameterImpact on Reaction RateMechanism
pH > 8.0 High Increase (

)
Maximize free nucleophile concentration.[1]
Benzoate Substituent (

)
Increase (

)
EWGs make carbonyl more susceptible to attack.[1]
Steric Bulk (Ortho-substitution) Decrease (

)
Blocks nucleophilic approach to carbonyl.[1]
Solvent Polarity VariablePolar aprotic solvents often enhance nucleophilicity.[1]

Part 3: Analytical Methodologies

Detecting the formation of benzohydrazide impurities requires specific separation techniques, as these compounds often co-elute with the parent ester or API in standard reverse-phase conditions.

Recommended Workflow: LC-MS/MS

Due to the potential genotoxicity of hydrazides, trace-level detection (ppm) is often required.

  • Column: C18 or Phenyl-Hexyl (for enhanced selectivity of aromatic degradants).[1]

  • Mobile Phase: Volatile buffer (Formic acid/Ammonium formate) to support ionization.[1]

  • Detection: Multiple Reaction Monitoring (MRM).[1]

    • Precursor Ion:

      
       of the specific benzohydrazide.[1]
      
    • Product Ion: Characteristic loss of the hydrazine moiety or benzoyl fragment (

      
       105).[1]
      

Part 4: Mitigation & Formulation Strategy

Excipient Selection Decision Tree

The following logic flow allows formulators to determine if a benzoate ester can be safely used.

FormulationLogic Figure 2: Excipient Compatibility Decision Tree Start API contains Hydrazine Moiety? CheckPKa Determine pKa of Hydrazine Group Start->CheckPKa Yes Safe Low Risk: Proceed with Benzoate (Monitor Stability) Start->Safe No IsAcidic Target pH < (pKa - 2)? CheckPKa->IsAcidic IsAcidic->Safe Yes (Protonated) Unsafe High Risk: Avoid Benzoate Esters IsAcidic->Unsafe No (Free Base) Alt Select Alternatives: - Benzyl Alcohol - Phenoxyethanol - Sorbic Acid Unsafe->Alt Reformulate

Caption: Logic flow for determining compatibility between hydrazine APIs and benzoate excipients.

Mitigation Tactics
  • pH Modulation: Maintain formulation pH at least 2 units below the

    
     of the hydrazine group to ensure >99% protonation.
    
  • Steric Shielding: If an ester is required, select sterically hindered esters (e.g., tert-butyl esters) over simple methyl/ethyl/benzyl esters.

  • Alternative Preservatives: Replace parabens/benzoates with non-ester preservatives such as Benzyl Alcohol , Phenoxyethanol , or Chlorobutanol .[1]

Part 5: Experimental Protocol

Protocol: Accelerated Stress Testing for Hydrazine-Benzoate Compatibility

Objective: To empirically determine the reaction kinetics and calculate the shelf-life (


) of the API in the presence of benzoate esters.

Materials:

  • API (Hydrazine derivative)

  • Excipient (e.g., Benzyl Benzoate)

  • Solvent: 50:50 Methanol/Water (or formulation vehicle)

  • Buffer systems: pH 4.0, 6.0, 8.0

Step-by-Step Methodology:

  • Sample Preparation:

    • Prepare a 10 mM solution of the API.

    • Add Benzoate Ester at a 1:1 molar ratio (or formulation equivalent concentration).

    • Prepare triplicate samples at pH 4.0, 6.0, and 8.0.

  • Incubation (Stress Conditions):

    • Store samples at 40°C / 75% RH (Accelerated) and 60°C (Stress).

    • Timepoints: 0, 24, 72 hours, 1 week, 2 weeks.

  • Analysis (HPLC-UV/MS):

    • System Suitability: Inject a standard of the expected Benzohydrazide impurity to establish retention time (RT).[1]

    • Quantification: Measure the loss of API Area% and the appearance of the Benzohydrazide peak.

  • Data Processing:

    • Plot

      
       vs. Time (
      
      
      
      ).[1]
    • Calculate the pseudo-first-order rate constant (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      ).[1]
      
    • Self-Validation Check: If the plot is linear (

      
      ), the reaction follows first-order kinetics with respect to the API, confirming the incompatibility model.
      

References

  • March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed., Wiley, 1992. (Foundational text on Nucleophilic Acyl Substitution and the Alpha-Effect).
  • Jencks, W. P. "Nucleophilic Reactivity of Hydrazines and Amines." Journal of the American Chemical Society.[1][2]

  • ICH Harmonised Tripartite Guideline. "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1)." International Council for Harmonisation.[1]

  • Rathod, I. S., et al. "Stability indicating HPLC method for the determination of Isoniazid in mobile phase." Indian Journal of Pharmaceutical Sciences.

  • Connors, K. A., et al. Chemical Stability of Pharmaceuticals: A Handbook for Pharmacists. Wiley-Interscience.[1] (Reference for general ester hydrolysis and aminolysis kinetics).

Sources

Foundational

Bioisosteric Properties of Fluorinated Benzoate Derivatives: A Technical Guide

Abstract The strategic incorporation of fluorine into the benzoate scaffold represents a powerful and widely adopted tactic in modern medicinal chemistry. This technical guide provides an in-depth analysis of the bioisos...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The strategic incorporation of fluorine into the benzoate scaffold represents a powerful and widely adopted tactic in modern medicinal chemistry. This technical guide provides an in-depth analysis of the bioisosteric properties of fluorinated benzoate derivatives for an audience of researchers, scientists, and drug development professionals. We explore the profound and often predictable influence of fluorine substitution on key physicochemical and pharmacokinetic parameters, including acidity (pKa), lipophilicity (logP), and metabolic stability. By dissecting the underlying electronic and steric effects, this guide explains the causality behind these modulations. Furthermore, it presents field-proven, step-by-step protocols for the empirical determination of these critical properties, establishing a framework for self-validating experimental systems. Through data-driven comparisons and case studies, we illustrate how these derivatives serve as versatile tools for fine-tuning drug candidates to enhance target affinity, improve membrane permeability, and block metabolic "soft spots," ultimately improving a compound's therapeutic profile.

Introduction: The Strategic Role of Fluorine in Bioisosterism

Bioisosterism, the principle of substituting one atom or group with another that produces a molecule with similar biological activity, is a cornerstone of lead optimization in drug discovery. Among the elements in the medicinal chemist's toolkit, fluorine holds a unique and privileged position.[1][2] Despite being the most electronegative element, its van der Waals radius (1.47 Å) is only slightly larger than that of hydrogen (1.20 Å), allowing it to act as a hydrogen isostere with minimal steric perturbation.[1][3]

The true power of fluorine lies in the profound electronic changes it imparts. The carbon-fluorine (C-F) bond is the strongest in organic chemistry, which can significantly enhance the metabolic stability of a drug candidate by blocking sites susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[2][4][5] This strategic substitution can transform a promising but rapidly cleared compound into a viable therapeutic agent.[2] Furthermore, fluorine's intense inductive electron-withdrawing effect can dramatically alter the acidity or basicity of nearby functional groups, which in turn modulates properties like solubility, receptor binding, and bioavailability.[1][6]

When applied to the benzoate scaffold—a common structural motif in pharmaceuticals—these effects become particularly potent. Fluorination allows for the precise tuning of the carboxylic acid's properties, influencing its ionization state at physiological pH and its ability to interact with biological targets. This guide will systematically explore these effects, providing both the theoretical framework and the practical methodologies to leverage fluorinated benzoate derivatives in drug design.

Impact of Fluorination on Physicochemical Properties

The position and number of fluorine substituents on the benzoate ring allow for a graded modulation of its core properties. These changes are not random but are governed by predictable electronic and steric principles.

Modulation of Acidity (pKa)

The acidity of the carboxylic acid group is a critical determinant of a molecule's behavior in vivo. It influences solubility, membrane permeability, and the ability to form ionic interactions with a target protein. Fluorine, through its powerful inductive electron-withdrawing effect (-I effect), stabilizes the resulting carboxylate anion, thereby increasing the acidity (lowering the pKa) of the benzoic acid.[7][8]

This effect is highly position-dependent:

  • Ortho-Substitution: A fluorine atom at the ortho-position exerts the strongest influence due to its proximity to the carboxylic acid group. This results in a significant increase in acidity.[9] The ortho-fluorine can also cause steric hindrance that forces the carboxyl group to twist out of the plane of the benzene ring, which further stabilizes the carboxylate anion and increases acidity.[9]

  • Meta-Substitution: The inductive effect is still significant at the meta-position, leading to a notable increase in acidity compared to the parent benzoic acid.

  • Para-Substitution: The inductive effect is weakest at the para-position. Here, it is partially opposed by fluorine's electron-donating mesomeric effect (+M), resulting in the smallest increase in acidity among the monofluorinated isomers.[9]

The cumulative effect of multiple fluorine substitutions further enhances acidity, as summarized in the table below.

Table 1: Comparison of pKa and Lipophilicity for Fluorinated Benzoic Acid Derivatives

CompoundpKa (at 25°C)logP
Benzoic Acid4.201.87
4-Fluorobenzoic Acid4.142.15
3-Fluorobenzoic Acid3.862.15
2-Fluorobenzoic Acid3.272.13
2,6-Difluorobenzoic Acid2.631.98
Pentafluorobenzoic Acid1.482.72

Note: pKa and logP values are representative literature values and may vary slightly depending on experimental conditions.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.6, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} END_DOT

Figure 1: Logical flow of fluorine's electronic influence on acidity.

Tuning Lipophilicity (logP)

Lipophilicity, often measured as the octanol-water partition coefficient (logP), is a key factor in the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of a drug.[10] It influences membrane permeability, plasma protein binding, and metabolic clearance.[11]

The introduction of fluorine generally increases the lipophilicity of an aromatic ring.[3] This is because the C-F bond is less polarizable than a C-H bond, leading to weaker interactions with water. A survey found that a single H-to-F substitution increases lipophilicity by an average of 0.25 log units.[11] This trend holds for monofluorinated benzoic acids, as shown in Table 1. However, this effect is not always straightforward. Excessive fluorination can sometimes lead to unpredictable changes in physical properties.

Enhancing Metabolic Stability

One of the most valuable applications of fluorination is to block metabolic "soft spots."[4] Aromatic rings are often susceptible to hydroxylation by CYP enzymes, a primary route of Phase I metabolism.[12] Replacing a hydrogen atom at a metabolically labile position with fluorine can prevent this oxidation, as the C-F bond is exceptionally strong and resistant to homolytic cleavage.[5][13]

For example, fluorination at the para-position of a phenyl ring is a common strategy to prevent para-hydroxylation, thereby increasing the compound's half-life and systemic exposure.[4][5] However, it is crucial to note that while fluorination often improves metabolic stability, it is not a panacea. In some contexts, oxidative defluorination can occur, potentially leading to the formation of reactive metabolites.[13] Therefore, the metabolic fate of a fluorinated compound must always be empirically verified.

Strategic Applications & Case Studies

The deliberate use of fluorinated benzoates has led to the development of successful drugs across multiple therapeutic areas.

  • Flurbiprofen: This non-steroidal anti-inflammatory drug (NSAID) contains a 2-fluoro-4-biphenylcarboxylic acid core. The fluorine atom enhances its anti-inflammatory potency.

  • Diflunisal: Another NSAID, diflunisal (2',4'-difluoro-4-hydroxybiphenyl-3-carboxylic acid), showcases how multiple fluorine atoms can be used to modulate activity and pharmacokinetic properties.

  • Flualprazolam: The addition of a fluorine atom to the phenyl ring of the benzodiazepine alprazolam created flualprazolam, a designer drug.[14] This subtle modification significantly alters its pharmacological profile.[14]

These examples underscore how fluorination of a benzoate or related aromatic carboxylic acid moiety is a validated strategy for enhancing the drug-like properties of a molecule.

Experimental Protocols for Characterization

To ensure scientific integrity and generate trustworthy data, the physicochemical properties discussed must be determined using robust, validated protocols. The following sections provide step-by-step methodologies for key experiments.

Protocol: pKa Determination by Potentiometric Titration

This protocol describes a self-validating system for accurately measuring the pKa of a fluorinated benzoate derivative.[15][16]

dot graph [fontname="Arial"]; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} END_DOT

Figure 2: Workflow for pKa determination by potentiometric titration.

Methodology:

  • Instrument Calibration: Calibrate the potentiometer using standard aqueous buffers of pH 4, 7, and 10 to ensure accurate pH measurements.[15][17]

  • Solution Preparation:

    • Prepare a standardized titrant solution (e.g., 0.1 M NaOH).

    • Accurately weigh the test compound and dissolve it in a suitable solvent system (e.g., water, or a co-solvent like methanol/water for poorly soluble compounds) to a known concentration, typically around 1 mM.[15][17]

    • Add a background electrolyte (e.g., 0.15 M KCl) to maintain constant ionic strength throughout the titration.[15][17]

  • Titration Procedure:

    • Place a known volume of the analyte solution in a reaction vessel equipped with a magnetic stirrer.

    • Purge the solution with nitrogen gas for 5-10 minutes to remove dissolved carbon dioxide, which can interfere with the titration of weak acids.[15][17]

    • Immerse the calibrated pH electrode into the solution.

    • Add the standardized NaOH titrant in small, precise increments, allowing the pH reading to stabilize after each addition.

    • Record the pH value and the corresponding volume of titrant added. Continue until the pH has passed well beyond the equivalence point.

  • Data Analysis:

    • Plot the pH (y-axis) versus the volume of titrant added (x-axis) to generate the titration curve.

    • Determine the equivalence point (the point of steepest inflection).

    • The half-equivalence point is the volume of titrant that is exactly half of the volume at the equivalence point.

    • The pKa of the compound is equal to the pH value measured at the half-equivalence point.[15][18]

Protocol: logP Determination by Shake-Flask Method

The shake-flask method is the "gold standard" for logP determination, providing a direct measurement of a compound's partitioning behavior.[19][20]

Methodology:

  • Solvent Preparation: Use high-purity n-octanol and water. Mutually saturate the two solvents by shaking them together for 24 hours, then allowing the layers to separate completely.[21] This prevents volume changes during the experiment.

  • Sample Preparation: Prepare a stock solution of the test compound in n-octanol. The concentration should be chosen to be within the linear range of the analytical method used for quantification (e.g., UV-Vis spectroscopy or HPLC).

  • Partitioning:

    • In a suitable vessel, combine a precise volume of the pre-saturated n-octanol stock solution with a precise volume of pre-saturated water.

    • Seal the vessel and shake vigorously to ensure thorough mixing and facilitate partitioning. The time required to reach equilibrium can vary and should be determined experimentally (typically several hours).

  • Phase Separation: Centrifuge the mixture to ensure a clean separation of the n-octanol and aqueous phases.[19]

  • Quantification:

    • Carefully withdraw an aliquot from each phase.

    • Determine the concentration of the test compound in both the n-octanol (C_oct) and aqueous (C_wat) phases using a validated analytical method.

  • Calculation: The partition coefficient (P) is the ratio of the concentrations. The logP is the base-10 logarithm of this value:

    • P = C_oct / C_wat

    • logP = log10(P)

    • The experiment should be performed in triplicate to ensure reproducibility.[21]

Protocol: In Vitro Metabolic Stability Assay (Liver Microsomes)

This assay provides an early assessment of a compound's susceptibility to Phase I metabolism, a critical step in drug development.[12][22]

dot graph [fontname="Arial"]; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} END_DOT

Figure 3: Workflow for a liver microsomal stability assay.

Methodology:

  • Reagent Preparation:

    • Thaw pooled liver microsomes (e.g., human, rat) on ice.[22] Dilute to the desired protein concentration (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4).[22][23]

    • Prepare a solution of the NADPH regenerating system (cofactor required for CYP enzyme activity).

    • Prepare a working solution of the test compound (e.g., 1 µM final concentration).[23] Include positive control compounds with known metabolic rates (e.g., Verapamil, Dextromethorphan).[12][22]

  • Incubation:

    • In a 96-well plate, combine the microsomal solution and the test compound solution. Pre-incubate the mixture at 37°C for 5-10 minutes.

    • Initiate the metabolic reaction by adding the pre-warmed NADPH solution.[22][23]

  • Time-Point Sampling:

    • At designated time points (e.g., 0, 5, 15, 30, 45 minutes), terminate the reaction by adding a "stop solution" of cold acetonitrile containing an analytical internal standard.[12][23]

    • Include a "minus cofactor" control where buffer is added instead of NADPH to control for non-enzymatic degradation.[23]

  • Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

  • Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS. Quantify the peak area of the remaining parent compound relative to the internal standard at each time point.[12]

  • Data Analysis:

    • Plot the natural logarithm of the percentage of compound remaining versus time.[12][23]

    • The slope of this line (k) is the elimination rate constant.

    • Calculate the half-life (t½) and intrinsic clearance (CLint) using the following equations:

      • t½ = 0.693 / k

      • CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein)

Conclusion and Future Outlook

Fluorinated benzoate derivatives are a testament to the power of strategic bioisosterism in modern drug discovery. The ability to predictably modulate acidity, lipophilicity, and metabolic stability through the judicious placement of fluorine atoms provides medicinal chemists with a versatile tool for optimizing lead compounds.[1][4] The strong C-F bond offers a robust method for blocking metabolic hydroxylation, while the element's powerful inductive effects allow for the fine-tuning of electronic properties essential for target engagement and favorable pharmacokinetics.[2][4] As synthetic methodologies for late-stage fluorination continue to advance, the accessibility and application of these valuable building blocks will undoubtedly expand, further cementing fluorine's role as an indispensable element in the development of next-generation therapeutics. The continued empirical validation of these properties, using robust protocols as outlined in this guide, will remain critical to their successful application.

References

  • Title: Fluorine in drug discovery: Role, design and case studies Source: Google Search URL
  • Title: Full article: The role of fluorine in medicinal chemistry Source: Taylor & Francis Online URL: [Link]

  • Title: Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray Source: Creative Bioarray URL: [Link]

  • Title: Protocol for the Human Liver Microsome Stability Assay Source: ResearchGate URL: [Link]

  • Title: Methods for Determination of Lipophilicity Source: Encyclopedia.pub URL: [Link]

  • Title: Fluorinated Building Blocks in Drug Design: Why They Matter Source: Apollo Scientific URL: [Link]

  • Title: Microsomal Stability Assay Protocol Source: AxisPharm URL: [Link]

  • Title: Roles of Fluorine in Drug Design and Drug Action Source: Bentham Science URL: [Link]

  • Title: Interlaboratory Study of Log P Determination by Shake-Flask and Potentiometric Methods Source: PubMed URL: [Link]

  • Title: LogP/D - Cambridge MedChem Consulting Source: Cambridge MedChem Consulting URL: [Link]

  • Title: On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective Source: PMC - NIH URL: [Link]

  • Title: Microsomal Stability Source: Cyprotex URL: [Link]

  • Title: (PDF) LogP / LogD shake-flask method v1 Source: ResearchGate URL: [Link]

  • Title: METABOLISM OF FLUORINE-CONTAINING DRUGS Source: Annual Reviews URL: [Link]

  • Title: Microsomal Clearance/Stability Assay Source: Domainex URL: [Link]

  • Title: Shake Flask Method Source: Scribd URL: [Link]

  • Title: metabolic stability in liver microsomes Source: Mercell URL: [Link]

  • Title: Development of Methods for the Determination of pKa Values Source: PMC - NIH URL: [Link]

  • Title: APPENDIX A: MEASUREMENT OF ACIDITY (pKA) Source: ECETOC URL: [Link]

  • Title: Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry Source: DergiPark URL: [Link]

  • Title: Breaking C-F bonds in drugs Source: Hypha Discovery Blogs URL: [Link]

  • Title: Acidity, Effect of Substituents on Acidity and Important Reactions of Benzoic Acid Source: Pharmaguideline URL: [Link]

  • Title: On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective Source: ChemRxiv URL: [Link]

  • Title: Structure-property relationships of fluorinated carboxylic acid bioisosteres Source: PMC - NIH URL: [Link]

  • Title: Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning Source: Wiley Online Library URL: [Link]

  • Title: 8.2: Substituent Effects on Acidity Source: Chemistry LibreTexts URL: [Link]

  • Title: Potentiometric Titration of an Unknown Weak Acid Source: East Stroudsburg University URL: [Link]

  • Title: Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups Source: Beilstein Journal of Organic Chemistry URL: [Link]

  • Title: Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties Source: PMC - NIH URL: [Link]

  • Title: Skipped fluorination motifs: synthesis of building blocks, and comparison of lipophilicity trends with vicinal and isolated Source: ePrints Soton URL: [Link]

  • Title: Structure-property relationships of fluorinated carboxylic acid bioisosteres Source: eScholarship URL: [Link]

  • Title: Use the four compounds shown below to answer the following questi... Source: Pearson+ URL: [Link]

  • Title: (PDF) A fluorine turns a medicinal benzodiazepine into NPS: the case of flualprazolam Source: ResearchGate URL: [Link]

  • Title: Application of Bioisosteres in Drug Design Source: University of Washington URL: [Link]

  • Title: The use of bioisosteric groups in lead optimization Source: ResearchGate URL: [Link]

  • Title: Direct Synthesis of Fluorinated Heteroarylether Bioisosteres Source: PMC - NIH URL: [Link]

  • Title: Fluorine as a versatile bioisostere accompanied by the functional groups it has been reported to mimic. Source: ResearchGate URL: [Link]

  • Title: Highlights on U.S. FDA-approved fluorinated drugs over the past five years (2018–2022) Source: Beilstein Journal of Organic Chemistry URL: [Link]

  • Title: Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) Source: MDPI URL: [Link]

  • Title: FDA approved fluorine-containing drugs in 2023 Source: SpringerLink URL: [Link]

  • Title: Fluorinated Medications - Revisited Source: Real Psychiatry URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Strategic Synthesis of Heterocycles from Hydrazine Benzoate Precursors

Abstract & Scope This application note details the modular synthesis of privileged heterocyclic scaffolds—specifically 1,3,4-oxadiazoles and 1,2,4-triazoles —utilizing hydrazine benzoates as the primary chemical feedstoc...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This application note details the modular synthesis of privileged heterocyclic scaffolds—specifically 1,3,4-oxadiazoles and 1,2,4-triazoles —utilizing hydrazine benzoates as the primary chemical feedstock.

While "hydrazine benzoate" chemically refers to the salt (


), it serves as the latent precursor to benzohydrazide  (benzoyl hydrazine), the "pivot" intermediate required for divergent synthesis. This guide addresses the activation of the precursor and provides robust, scalable protocols for downstream cyclization, emphasizing critical process parameters (CPPs) and safety regarding hydrazine handling.

The Divergent Synthetic Workflow

The utility of hydrazine benzoates lies in their ability to act as a bi-nucleophilic platform. By controlling the electrophilic partner and reaction conditions, the researcher can selectively drive the pathway toward oxygen-containing (oxadiazole) or nitrogen-rich (triazole) heterocycles.

Workflow Visualization

The following diagram illustrates the critical "Pivot Point" where the hydrazine benzoate salt is converted to the active hydrazide, followed by divergent cyclization pathways.

G Salt Hydrazine Benzoate Salt (Latent Precursor) Heat Thermal Dehydration (- H2O) Salt->Heat Hydrazide Benzoyl Hydrazine (The 'Pivot' Intermediate) Heat->Hydrazide Oxadiazole 1,3,4-Oxadiazole (Scaffold A) Hydrazide->Oxadiazole Cyclodehydration Triazole 1,2,4-Triazole (Scaffold B) Hydrazide->Triazole Einhorn-Brunner Type Acid Reagent: Aromatic Acid + POCl3 Acid->Oxadiazole Nitrile Reagent: Nitrile + Base (K2CO3) Nitrile->Triazole

Figure 1: Divergent synthesis map showing the conversion of the salt precursor to the active hydrazide and subsequent heterocycle formation.

Precursor Activation: Salt to Hydrazide

Before cyclization can occur, the hydrazine benzoate salt must be converted to the covalent benzoyl hydrazine.

  • Chemical Context: The salt is an ionic species (

    
    ). Heating drives off water to form the amide bond (
    
    
    
    ).
  • Safety Warning: Hydrazine derivatives are potential carcinogens and can be unstable.[1] All operations must be performed in a fume hood.[1]

Protocol 1: Thermal Dehydration
  • Charge: Place hydrazine benzoate salt (1.0 eq) in a round-bottom flask.

  • Solvent: Suspend in ethanol (5 mL/g).

  • Reflux: Heat to reflux (

    
    C) for 2–4 hours.
    
    • Monitoring: Monitor by TLC (Ethyl Acetate/Hexane).[2] The salt spot (baseline) will disappear, replaced by the hydrazide spot (

      
      ).
      
  • Isolation: Cool to

    
    C. The benzoyl hydrazine will crystallize. Filter and dry.[2][3]
    
    • Yield Expectation: >85%.

Synthesis of 1,3,4-Oxadiazoles

The 1,3,4-oxadiazole ring is synthesized via cyclodehydration .[4][5] The most robust method for drug discovery applications involves Phosphorus Oxychloride (


), which acts as both solvent and dehydrating agent.
Mechanism of Action

The


 activates the carboxylic acid partner to an acid chloride/phosphoryl species, which is attacked by the hydrazide. The subsequent closure is driven by the elimination of water (dehydration).

Mechanism Step1 Diacylhydrazine Formation Step2 Imidoyl Chloride Intermediate Step1->Step2 POCl3 / Reflux Step3 Ring Closure (-HCl) Step2->Step3 Cyclization

Figure 2: Simplified mechanistic flow of the POCl3-mediated cyclodehydration.

Protocol 2: POCl3-Mediated Cyclization

Reagents: Benzoyl Hydrazine (1.0 eq), Aromatic Acid (1.0 eq),


 (5–10 vol).
  • Setup: In a dry RBF under

    
     atmosphere, mix Benzoyl Hydrazine and the substituted Benzoic Acid.
    
  • Addition: Carefully add

    
    . Caution: Exothermic.
    
  • Reaction: Reflux at

    
    C for 4–8 hours.
    
    • Endpoint: Monitor by TLC.[2] Disappearance of the diacylhydrazine intermediate indicates completion.

  • Quench (Critical):

    • Cool reaction mass to RT.

    • Pour slowly onto crushed ice with vigorous stirring. Note: Hydrolysis of excess

      
       is violent.
      
    • Neutralize with saturated

      
       to pH 7–8.
      
  • Isolation: Filter the precipitated solid. Recrystallize from Ethanol/DMF.

Data Summary: Substituent Effects

Substituent (Para-position) Electronic Effect Reaction Time (h) Typical Yield (%)
-H Neutral 4 85–90
-NO2 Electron Withdrawing (EWG) 3 90–95

| -OMe | Electron Donating (EDG) | 6–8 | 70–80 |

Note: EWGs generally facilitate the nucleophilic attack by making the carbonyl carbon more electrophilic [1].

Synthesis of 1,2,4-Triazoles

For nitrogen-rich scaffolds, the hydrazide reacts with nitriles.[6] This is a variation of the Einhorn-Brunner or Pellizzari reaction.

Protocol 3: Base-Catalyzed Reaction with Nitriles

Reagents: Benzoyl Hydrazine (1.0 eq), Aryl Nitrile (1.2 eq),


 (2.0 eq), n-Butanol (10 vol).
  • Mix: Combine hydrazide, nitrile, and potassium carbonate in n-Butanol.

  • Heat: Reflux (

    
    C) for 12–24 hours.
    
    • Catalysis Note: The base activates the hydrazide nitrogen, increasing nucleophilicity toward the nitrile carbon.

  • Workup: Evaporate solvent under reduced pressure.

  • Wash: Resuspend residue in water to dissolve inorganic salts (

    
    ).
    
  • Extract/Filter: If solid precipitates, filter. If oil, extract with Ethyl Acetate.

  • Purification: Flash chromatography (MeOH/DCM gradient) is often required as yields can vary (50–70%).

Critical Process Parameters (CPPs) & Troubleshooting

IssueProbable CauseCorrective Action
Low Yield (Oxadiazole) Incomplete DehydrationIncrease ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

volume or reaction time. Ensure moisture-free conditions.
Violent Quench Fast AdditionAdd reaction mass to ice dropwise. Keep internal temp <

C.
Sticky Solid (Triazole) Polymerization/Side RxnUse microwave irradiation (150°C, 30 min) to reduce thermal degradation time [2].
Raw Material Persistence Salt not convertingEnsure the initial "Activation" step (Salt -> Hydrazide) is complete before adding cyclization reagents.

References

  • Mechanistic Studies in 1,3,4-Oxadiazole Synthesis. (2019). Otterbein University. Hammett plot analysis confirms EWGs increase reaction rates in cyclodehydration.Link

  • Microwave-Assisted Synthesis of 1,2,4-Triazoles. (2018). Microwave irradiation significantly reduces reaction times for hydrazide-nitrile condensations.Link

  • Safety Data Sheet: Hydrazine Derivatives. (2025). MilliporeSigma.[7] Handling protocols for toxic and carcinogenic hydrazine compounds.[1]Link

  • POCl3 Cyclization Protocols. (2009). Int. J. Chem. Sci. Standard operating procedures for phosphoryl chloride mediated cyclization.Link

Sources

Application

Application Note: Optimized Hydrolysis of Methyl 2-fluoro-5-hydrazinylbenzoate

Abstract & Strategic Context Methyl 2-fluoro-5-hydrazinylbenzoate (CAS: 1138815-23-2) is a critical building block in the synthesis of Poly(ADP-ribose) polymerase (PARP) inhibitors, most notably Talazoparib (BMN 673) . T...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Context

Methyl 2-fluoro-5-hydrazinylbenzoate (CAS: 1138815-23-2) is a critical building block in the synthesis of Poly(ADP-ribose) polymerase (PARP) inhibitors, most notably Talazoparib (BMN 673) . The hydrazine moiety is the structural linchpin required to form the dihydro-pyrido-phthalazinone core characteristic of this drug class.

This Application Note defines a robust protocol for hydrolyzing the methyl ester to its corresponding carboxylic acid. While ester hydrolysis is a standard transformation, this specific substrate presents two unique challenges:

  • Hydrazine Oxidation: The free hydrazine group (

    
    ) is susceptible to oxidative degradation under basic conditions if exposed to air.
    
  • Zwitterionic Solubility: The product, 2-fluoro-5-hydrazinylbenzoic acid, exists as a zwitterion, making standard liquid-liquid extraction (LLE) inefficient.

The protocol below utilizes a Lithium Hydroxide (LiOH) mediated hydrolysis in a biphasic THF/Water system, optimized for yield and purity without requiring chromatographic purification.

Chemical Strategy & Mechanism[1][2]

Reaction Mechanism

The reaction proceeds via a


 (Base-catalyzed, Acyl-oxygen cleavage, bimolecular) mechanism. The nucleophilic hydroxide ion attacks the carbonyl carbon, forming a tetrahedral intermediate. The 2-fluoro substituent exerts an inductive electron-withdrawing effect (

), activating the carbonyl carbon and thereby accelerating the rate of hydrolysis compared to non-fluorinated analogs.
Critical Control Points
  • Inert Atmosphere: To prevent the formation of azobenzene impurities or oxidative decomposition of the hydrazine, the reaction must be purged with Nitrogen (

    
    ) or Argon.
    
  • Temperature Control: While the reaction proceeds at room temperature, keeping the system below 25°C minimizes the risk of nucleophilic aromatic substitution (

    
    ) of the fluorine atom by the hydrazine moiety (intermolecular side-reaction).
    
  • Isoelectric Precipitation: The product is isolated not by extraction, but by adjusting the pH to its isoelectric point (pI

    
     3.5–4.5), forcing the zwitterion to precipitate from the aqueous phase.
    

Materials & Equipment

Reagent/EquipmentSpecificationRole
Methyl 2-fluoro-5-hydrazinylbenzoate>97% PurityStarting Material
Lithium Hydroxide Monohydrate (

)
Reagent GradeHydrolysis Base
Tetrahydrofuran (THF)HPLC Grade, StabilizedSolvent (Organic)
WaterDeionized (DI)Solvent (Aqueous)
Hydrochloric Acid (HCl)1M and 6M AqueouspH Adjustment
Inert GasNitrogen or ArgonOxidation Prevention

Experimental Protocol

Standard Operating Procedure (SOP)

Step 1: Solubilization

  • Charge a round-bottom flask with Methyl 2-fluoro-5-hydrazinylbenzoate (1.0 equiv).

  • Add THF (5 volumes relative to mass, e.g., 5 mL per 1 g).

  • Stir until fully dissolved.

  • Crucial: Purge the solution with

    
     for 5 minutes to remove dissolved oxygen.
    

Step 2: Saponification

  • Dissolve LiOH

    
      (3.0 equiv) in Water  (5 volumes).
    
  • Add the aqueous LiOH solution dropwise to the THF solution over 10 minutes.

    • Note: The mixture may become biphasic or cloudy; vigorous stirring is required.

  • Stir the reaction mixture at 20–25°C under

    
     atmosphere.
    
  • Monitor: Check reaction progress via LC-MS or TLC (50% EtOAc/Hexane) after 2 hours. The starting material (

    
    ) should disappear, replaced by the baseline spot of the acid.
    

Step 3: Workup & Isolation (The "Isoelectric" Method)

  • Once complete, concentrate the mixture under reduced pressure (Rotavap, <40°C) to remove the majority of THF. Do not distill to dryness; leave the aqueous slurry.

  • Cool the remaining aqueous solution to 0–5°C in an ice bath.

  • Slowly add 1M HCl dropwise while monitoring pH.

  • Target pH: Adjust pH to 3.5 – 4.0 .

    • Observation: A thick off-white to pale yellow precipitate will form. This is the zwitterionic product.

    • Caution: If pH drops below 2, the hydrochloride salt forms, which is water-soluble. If this happens, back-titrate with dilute NaOH to pH 4.

  • Stir the slurry at 0°C for 30 minutes to maximize precipitation.

Step 4: Filtration & Drying

  • Filter the solid using a Buchner funnel.

  • Wash the cake with cold water (

    
     volume) to remove residual Lithium salts.
    
  • Wash with a small amount of cold diethyl ether (optional) to remove organic impurities.

  • Dry under high vacuum at 40°C for 12 hours.

Analytical Specifications (Expected)
TestAcceptance Criteria
Appearance Off-white to pale yellow solid
Purity (HPLC) >98% (Area %)

NMR (DMSO-

)

13.0 (br s, 1H, COOH), 8.5 (br, NH), 7.2-7.5 (m, 3H, Ar-H)
Mass Spec (ESI)

Process Visualization

The following diagram illustrates the logical flow and decision points of the hydrolysis process.

HydrolysisWorkflow Start Start: Methyl 2-fluoro-5- hydrazinylbenzoate Dissolve Dissolve in THF (N2 Purge) Start->Dissolve AddBase Add aq. LiOH (3 equiv) Temp: 20-25°C Dissolve->AddBase Monitor Monitor (LC-MS/TLC) Time: ~2-4 Hours AddBase->Monitor Check Conversion > 98%? Monitor->Check Evap Evaporate THF (Keep Aqueous Phase) Check->Evap Yes Recycle Continue Stirring Check->Recycle No Acidify Cool to 0°C Adjust pH to 3.5-4.0 (HCl) Evap->Acidify Filter Filter Precipitate Wash with Cold Water Acidify->Filter Dry Vacuum Dry (40°C) Filter->Dry Recycle->Monitor

Figure 1: Step-by-step workflow for the hydrolysis and isolation of 2-fluoro-5-hydrazinylbenzoic acid.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Dark/Brown Product Oxidation of hydrazineEnsure rigorous

purging. Add antioxidant (e.g., Sodium Ascorbate) if necessary, though usually not required.
Low Yield (No Precipitate) pH too low (<2.0)The product formed the HCl salt (soluble). Add 1M NaOH dropwise to raise pH back to 4.0.
Low Yield (Incomplete Rxn) Poor solubilityIncrease THF ratio or warm slightly to 35°C (monitor closely for side reactions).
Impurity: Hydrazide CondensationAvoid acetone or ketones in glassware cleaning; hydrazines react instantly with ketones to form hydrazones.

References

  • Wang, B., et al. (2016).[1][2] "Discovery and Characterization of Talazoparib (BMN 673)..." Journal of Medicinal Chemistry, 59(1), 335-357.[1]

    • Context: Establishes the utility of fluoro-phthalazinone scaffolds and the handling of related hydrazine intermedi
  • Xu, Y., et al. (2017).[1] "Preparation of PARP inhibitor talazoparib and intermediates thereof." World Intellectual Property Organization, WO2017215166A1.

    • Context: Provides industrial context for the synthesis of Talazoparib precursors involving hydrazine substitution and hydrolysis.
  • Raines, R. T., et al. (2008). "Hydrolytic Stability of Hydrazones and Oximes." Angewandte Chemie International Edition, 47(39), 7523–7526.[3]

    • Context: Fundamental grounding on the stability of hydrazine/hydrazone moieties in aqueous conditions.

Sources

Method

Application Note: Synthesis of PARP Inhibitor Scaffolds using Methyl 2-fluoro-5-hydrazinylbenzoate

Abstract This application note details the synthetic utility of Methyl 2-fluoro-5-hydrazinylbenzoate (CAS 1138815-23-2) as a critical building block for next-generation Poly (ADP-ribose) polymerase (PARP) inhibitors. Whi...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details the synthetic utility of Methyl 2-fluoro-5-hydrazinylbenzoate (CAS 1138815-23-2) as a critical building block for next-generation Poly (ADP-ribose) polymerase (PARP) inhibitors. While first-generation PARP inhibitors (e.g., Olaparib) utilize phthalazinone cores, emerging medicinal chemistry strategies focus on 1-aryl-pyrazole and 1-aryl-triazole scaffolds to optimize pharmacokinetic profiles and overcome resistance. This guide provides a high-fidelity protocol for transforming the hydrazine moiety into a heterocyclic "tail" while preserving the 2-fluoro-5-carboxamide "head"—the essential pharmacophore for PARP active site binding.

Introduction & Strategic Rationale

The Pharmacophore Logic

The design of PARP inhibitors hinges on mimicking the nicotinamide moiety of NAD+. In this context, Methyl 2-fluoro-5-hydrazinylbenzoate offers a privileged substitution pattern:

  • C1 (Ester): Precursor to the primary amide (benzamide), which forms critical hydrogen bonds with Gly863 and Ser904 in the PARP-1 catalytic pocket.

  • C2 (Fluorine): Provides conformational locking via intramolecular hydrogen bonding and metabolic stability, a feature shared with Rucaparib and Talazoparib.

  • C5 (Hydrazine): A versatile nucleophilic handle located para to the fluorine. This allows for the divergent synthesis of nitrogen-rich heterocycles (pyrazoles, triazoles) that extend into the solvent-exposed region or the adenosine-binding pocket.

Mechanistic Advantage

Using the pre-functionalized hydrazine (Methyl 2-fluoro-5-hydrazinylbenzoate) circumvents the harsh conditions typically required to introduce hydrazine moieties late-stage (e.g., Pd-catalyzed cross-coupling or high-temperature SnAr), thereby preserving sensitive functional groups and improving overall yield.

Chemical Pathway Analysis

The synthesis proceeds through three distinct phases: Heterocycle Construction , Ester Hydrolysis , and Amidation .

DOT Diagram: Synthetic Workflow

PARP_Synthesis Start Methyl 2-fluoro-5- hydrazinylbenzoate (Starting Material) Step1 Cyclocondensation (Pyrazole/Triazole Formation) Start->Step1 + 1,3-Dielectrophile Inter1 1-Aryl-Heterocycle Intermediate Step1->Inter1 Step2 Ester Hydrolysis (LiOH/THF) Inter1->Step2 Acid Carboxylic Acid Precursor Step2->Acid Step3 Amidation (CDI / NH4OH) Acid->Step3 Final PARP Inhibitor Scaffold (Benzamide Core) Step3->Final

Caption: Logical flow from hydrazine precursor to the final benzamide pharmacophore.

Experimental Protocols

Protocol A: Preparation of Methyl 2-fluoro-5-hydrazinylbenzoate

Note: If not purchased commercially, this intermediate must be prepared fresh due to oxidative instability.

Reagents: Methyl 5-amino-2-fluorobenzoate, NaNO₂, SnCl₂·2H₂O, HCl (conc).

  • Diazotization: Dissolve Methyl 5-amino-2-fluorobenzoate (10 mmol) in 6M HCl (20 mL). Cool to -5°C. Add NaNO₂ (11 mmol) in water dropwise, maintaining temperature <0°C. Stir for 30 min.

  • Reduction: Prepare a solution of SnCl₂·2H₂O (25 mmol) in conc. HCl (10 mL) at -5°C. Transfer the diazonium salt solution into the stannous chloride solution rapidly with vigorous stirring.

  • Isolation: Stir for 2 hours at 0°C. The hydrazine hydrochloride salt will precipitate. Filter the solid.

  • Free Base Generation: Suspend the salt in EtOAc and treat with saturated NaHCO₃ until pH 8. Separate the organic layer, dry over Na₂SO₄, and concentrate in vacuo.

    • Critical Control Point: Use immediately. Aryl hydrazines oxidize to diazenes (brown oil) upon air exposure.

Protocol B: Synthesis of the 1-Aryl-Pyrazole Core

Target: Construction of the "Tail" region.

Reagents: Methyl 2-fluoro-5-hydrazinylbenzoate (fresh), 1,1,3,3-Tetramethoxypropane (or substituted 1,3-diketone), Ethanol, Reflux.

  • Condensation: In a round-bottom flask, dissolve Methyl 2-fluoro-5-hydrazinylbenzoate (1.0 eq) in Ethanol (0.2 M).

  • Addition: Add 1,1,3,3-Tetramethoxypropane (1.1 eq) (for unsubstituted pyrazole) or Acetylacetone (for 3,5-dimethylpyrazole).

  • Cyclization: Heat to reflux (78°C) for 3 hours. Monitor by TLC (Hexane/EtOAc 7:3). The hydrazine spot (polar, baseline) should disappear, replaced by a fluorescent pyrazole spot.

  • Workup: Cool to RT. Concentrate solvent. Redissolve in EtOAc, wash with water and brine. Flash chromatography (SiO₂, 0-40% EtOAc/Hexane).

Data Summary: Typical Yields

ElectrophileProduct StructureYield (%)Notes
1,1,3,3-TetramethoxypropaneUnsubstituted Pyrazole82-88%Cleanest reaction; standard scaffold.
Acetylacetone3,5-Dimethylpyrazole90-95%Steric bulk may improve solubility.
Ethoxymethylene malononitrile5-Amino-4-cyanopyrazole65-75%Functionalizable "tail" for library generation.
Protocol C: Conversion to PARP-Active Benzamide

Target: Activation of the "Head" (Pharmacophore).

Reagents: LiOH, THF, MeOH, CDI (1,1'-Carbonyldiimidazole), NH₄OH (28%).

  • Hydrolysis: Dissolve the pyrazole-ester intermediate in THF/MeOH/H₂O (3:1:1). Add LiOH (3.0 eq). Stir at RT for 4 hours. Acidify to pH 3 with 1M HCl. Extract with EtOAc to obtain the carboxylic acid.

  • Activation: Dissolve the dry acid (1.0 eq) in anhydrous DMF. Add CDI (1.2 eq). Stir at RT for 1 hour (gas evolution: CO₂).

  • Amidation: Cool to 0°C. Add NH₄OH (5.0 eq) or NH₃ in Methanol (7M). Stir for 12 hours.

  • Purification: Precipitate by adding water. Filter the solid. Recrystallize from Ethanol/Water.

Troubleshooting & Optimization (Expertise)

Regioselectivity in Cyclization

When reacting Methyl 2-fluoro-5-hydrazinylbenzoate with unsymmetrical 1,3-diketones, two regioisomers are possible.

  • Observation: The nitrogen attached directly to the electron-deficient benzoate ring (N1) is less nucleophilic than the terminal nitrogen (N2).

  • Outcome: The initial attack usually occurs via the terminal amine (N2) onto the most reactive carbonyl of the diketone.

  • Correction: If regioselectivity is poor, use enaminones (e.g., dimethylamino-enones) instead of diketones to direct the cyclization.

Hydrazine Instability
  • Symptom: Darkening of the reaction mixture and low yields.

  • Cause: Oxidation of the hydrazine to the azo compound or decomposition.

  • Solution: Perform Protocol A and B in a "telescoped" manner. Do not isolate the free base hydrazine if possible; use the hydrochloride salt directly in Protocol B by adding 1.0 eq of Triethylamine to the ethanol solution.

References

  • Menear, K. A., et al. (2008). "4-[3-(4-Cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: A Novel Bioavailable Inhibitor of Poly(ADP-ribose) Polymerase-1." Journal of Medicinal Chemistry, 51(20), 6581–6591. Link

  • Loh, C., et al. (2010). "Development of a Scalable Process for the PARP Inhibitor Olaparib." Organic Process Research & Development, 14, 1123-1130. Link

  • Wang, B., et al. (2016). "Design, Synthesis, and Biological Evaluation of Novel 1-Aryl-1H-pyrazole Derivatives as Potential PARP-1 Inhibitors." European Journal of Medicinal Chemistry, 124, 1-12. Link

  • BLD Pharm. (n.d.). "Product Analysis: Methyl 2-fluoro-5-hydrazinylbenzoate (CAS 1138815-23-2)." BLD Pharm Catalog. Link

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Improving the Yield of Methyl 2-fluoro-5-hydrazinylbenzoate Reactions

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of Methyl 2-fluoro-5-hydrazinylbenzoate. This guide is designed for researchers, scientists, and drug developmen...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of Methyl 2-fluoro-5-hydrazinylbenzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this multi-step synthesis. The following troubleshooting guides and frequently asked questions (FAQs) provide in-depth, field-proven insights to help you optimize your reaction yields and product purity.

General FAQs
Q1: What is the standard synthetic pathway for Methyl 2-fluoro-5-hydrazinylbenzoate?

The most common and established route involves a two-step process starting from Methyl 2-fluoro-5-aminobenzoate.

  • Diazotization: The primary aromatic amine is converted into an intermediate aryl diazonium salt using nitrous acid (generated in situ from sodium nitrite and a strong mineral acid like HCl). This reaction is highly sensitive to temperature.

  • Reduction: The isolated or in situ diazonium salt is then reduced to the corresponding arylhydrazine derivative. Common reducing agents include stannous chloride (SnCl₂), sodium sulfite, or sodium dithionite.[1][2]

The overall workflow is summarized in the diagram below.

G cluster_start Starting Material cluster_step1 Step 1: Diazotization cluster_step2 Step 2: Reduction cluster_end Final Processing A Methyl 2-fluoro-5-aminobenzoate B Add NaNO₂ + HCl A->B 0-5 °C C Intermediate: Aryl Diazonium Salt B->C D Add Reducing Agent (e.g., SnCl₂) C->D E Product: Methyl 2-fluoro-5-hydrazinylbenzoate D->E F Work-up & Purification E->F

Caption: General workflow for the synthesis of Methyl 2-fluoro-5-hydrazinylbenzoate.

Q2: What are the most critical parameters for maximizing yield and purity?

Success in this synthesis hinges on precise control over several key parameters:

  • Temperature Control: This is arguably the most critical factor. The diazotization step must be maintained between 0–5 °C.[3] Above this temperature, the aryl diazonium salt intermediate rapidly decomposes, leading to the formation of phenolic impurities and a significant loss of yield.[1][4]

  • Stoichiometry of Reagents: Accurate molar ratios of the starting amine, sodium nitrite, and the reducing agent are crucial. An excess of the reducing agent is often necessary to ensure complete conversion of the diazonium salt.[2]

  • Acid Concentration: Sufficient strong acid (typically HCl) is required in the diazotization step to generate nitrous acid and stabilize the resulting diazonium salt.

  • Reagent Quality: Use fresh, high-quality sodium nitrite and reducing agents. Hydrazine derivatives can be sensitive to oxidation, so ensuring the purity of all reagents minimizes potential side reactions.

Troubleshooting Guide: Low Yield & Purity Issues

This section addresses specific problems you may encounter during the synthesis.

Problem Area: Step 1 - Diazotization

Answer: Incomplete consumption of the starting aniline points to an issue with the generation or reactivity of the nitrous acid.

  • Insufficient Nitrous Acid: Ensure that at least one full equivalent of sodium nitrite has been added. It is common practice to use a slight excess (e.g., 1.05-1.1 equivalents).

  • Poor Reagent Addition: The aqueous solution of sodium nitrite should be added slowly and sub-surface to the stirred acidic solution of the amine. This ensures immediate reaction to form nitrous acid and minimizes its decomposition.

  • Inadequate Acidity: The reaction requires a minimum of two equivalents of strong acid (e.g., HCl): one to form the amine salt and one to react with sodium nitrite. An excess of acid is typically used to maintain a low pH and stabilize the diazonium salt.

  • Low Temperature: While crucial for stability, if the temperature is too low (e.g., < 0 °C), the rate of diazotization can become very slow. Maintain the reaction strictly within the 0–5 °C range.

Answer: This is a classic sign of diazonium salt decomposition. Aryl diazonium salts, particularly chloride salts, are thermally unstable and can be explosive if isolated.[1][5]

  • Cause: The primary cause is a loss of temperature control. If the temperature rises above 5-10 °C, the diazonium salt (Ar-N₂⁺) decomposes, releasing nitrogen gas (N₂) and forming a highly reactive aryl cation (Ar⁺). This cation then rapidly reacts with water in the mixture to form the corresponding phenol (Methyl 2-fluoro-5-hydroxybenzoate), which can further react to form colored impurities.

  • Solution:

    • Vigorous Cooling: Use an ice-salt bath to maintain the internal reaction temperature between 0–5 °C.

    • Slow Addition: Add the sodium nitrite solution dropwise over an extended period (e.g., 30-60 minutes) to allow the reaction's exotherm to dissipate.

    • Use in situ: Never isolate the diazonium chloride salt. Proceed immediately to the reduction step with the cold diazonium salt solution.[1]

G cluster_causes Potential Causes cluster_solutions Solutions start Low Yield After Step 1? temp Temperature > 5°C? start->temp Yes reagents Incomplete Reaction? start->reagents No fix_temp Improve Cooling: - Ice/Salt Bath - Slow NaNO₂ Addition temp->fix_temp fix_reagents Check Stoichiometry: - 1.1 eq. NaNO₂ - >2 eq. HCl - Monitor with TLC reagents->fix_reagents

Caption: Troubleshooting diazotization issues.

Problem Area: Step 2 - Reduction to Hydrazine

Answer: Low yield in the reduction step is often related to the choice and handling of the reducing agent or competing side reactions.

  • Choice of Reducing Agent: The two most common choices are stannous chloride (SnCl₂) and sulfites (e.g., sodium sulfite or dithionite). SnCl₂ is generally very effective but requires the removal of tin salts during work-up.[2][6] Sulfites are a cheaper and more environmentally benign alternative but can sometimes be less efficient.[1]

  • Insufficient Reducing Agent: This is a critical step. A significant excess of the reducing agent is required. For SnCl₂, typically 3-4 equivalents are used. For sodium sulfite, at least 2.2-2.5 equivalents are recommended.[2]

  • Temperature of Addition: The cold diazonium salt solution should be added slowly to a cold, stirred solution of the reducing agent. This minimizes decomposition and side reactions. After the addition is complete, the mixture may need to be stirred for several hours, sometimes with gentle warming, to drive the reaction to completion.

  • pH Control: The pH of the reaction mixture can influence the efficacy of the reduction and the stability of the final product. The work-up procedure often involves basification to liberate the free hydrazine from its salt.

FeatureStannous Chloride (SnCl₂)Sodium Sulfite / Dithionite
Typical Conditions In concentrated HCl, 0 °C to RTAqueous solution, often buffered
Pros High efficiency, reliable[2]Cheaper, fewer environmental concerns[1]
Cons Work-up is tedious (removal of tin salts)Can be lower yielding, especially with ortho-substituents[2]
Equivalents Needed ~3-4 equivalents~2.5 equivalents

Answer: A complex mixture suggests that side reactions are outcompeting the desired reduction pathway.

  • Azo Coupling: The diazonium ion is an electrophile and can react with electron-rich species. If any unreacted starting amine is present, or if the product hydrazine itself acts as a nucleophile, colored azo compounds (Ar-N=N-Ar') can form.[7][8] This is minimized by ensuring the amine is fully converted in the first step and by adding the diazonium salt to the reducing agent (not the other way around).

  • Reduction to Amine: Over-reduction can cleave the N-N bond, reducing the compound back to the starting amine (Methyl 2-fluoro-5-aminobenzoate).

  • De-diazotization (Hydrodefluorination): In some cases, the diazo group can be replaced by hydrogen, especially if reagents like hypophosphorous acid or ethanol are present, leading to the formation of Methyl 2-fluorobenzoate.[1]

Problem Area: Work-up and Purification

Answer: Purification is critical for obtaining high-quality Methyl 2-fluoro-5-hydrazinylbenzoate.

  • Basification: After the reaction is complete, the acidic mixture is typically cooled and carefully basified with a strong base (e.g., NaOH or KOH solution) to a high pH (>10). This precipitates tin salts (as stannic hydroxide) and converts the hydrazine hydrochloride salt to the free base.

  • Extraction: The free hydrazine base can then be extracted into an organic solvent like ethyl acetate or dichloromethane. Multiple extractions are recommended to maximize recovery.

  • Filtration (Optional): Sometimes, filtering the basified aqueous slurry through a pad of Celite® before extraction can help remove the bulk of the tin hydroxides.

  • Salt Formation: For long-term stability and easier handling, the purified free base (often an oil or low-melting solid) can be re-dissolved in a solvent like isopropanol or ether and treated with HCl (gas or solution) to precipitate the stable hydrochloride salt, which can be collected by filtration.

Answer: Arylhydrazines are susceptible to aerial oxidation, which often leads to the formation of colored impurities.

  • Storage as a Salt: The most effective method for long-term storage is as the hydrochloride salt. Salts are generally more stable, crystalline solids that are less prone to oxidation than the free base.

  • Inert Atmosphere: Handle and store the free base under an inert atmosphere (e.g., nitrogen or argon).

  • Refrigeration: Store the compound, whether as the free base or salt, in a refrigerator or freezer to slow down potential decomposition pathways.

Experimental Protocols
Protocol 1: Synthesis via Diazotization and SnCl₂ Reduction

This protocol is a representative example and should be adapted and optimized based on laboratory conditions and scale.

  • Diazotization:

    • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, suspend Methyl 2-fluoro-5-aminobenzoate (1.0 eq) in concentrated HCl (approx. 3-4 eq) and water.

    • Cool the stirred suspension to 0–5 °C using an ice-salt bath.

    • Prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold water.

    • Add the sodium nitrite solution dropwise to the amine suspension over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

    • Stir the resulting solution for an additional 30 minutes at 0–5 °C.

  • Reduction:

    • In a separate, larger flask, dissolve stannous chloride dihydrate (SnCl₂·2H₂O, 3.5 eq) in concentrated HCl. Cool this solution to 0–5 °C in an ice bath with vigorous stirring.

    • Slowly add the cold diazonium salt solution from the first step to the SnCl₂ solution via a dropping funnel. A precipitate (the hydrazine-tin salt complex) will likely form.

    • After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 2-4 hours or until TLC analysis indicates the disappearance of the intermediate.

  • Work-up and Isolation:

    • Cool the reaction mixture in an ice bath.

    • Slowly and carefully add a concentrated NaOH solution (e.g., 50% w/v) until the mixture is strongly basic (pH > 10). A thick precipitate of tin hydroxides will form.

    • Extract the product from the basic slurry with ethyl acetate (3 x volumes).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

    • Concentrate the solvent under reduced pressure to yield the crude Methyl 2-fluoro-5-hydrazinylbenzoate as a free base.

    • For purification and storage, dissolve the crude product in a suitable solvent (e.g., diethyl ether) and precipitate the hydrochloride salt by adding ethereal HCl or bubbling HCl gas. Collect the solid by filtration and dry under vacuum.

Protocol 2: Monitoring by Thin-Layer Chromatography (TLC)
  • Stationary Phase: Silica gel 60 F₂₅₄

  • Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) is a good starting point. Adjust polarity as needed.

  • Visualization:

    • UV light (254 nm).

    • Staining with a p-anisaldehyde or potassium permanganate solution can help visualize the spots. The starting amine and product hydrazine should have different Rf values.

References
  • Filo. (2025, January 23). Why aryl diazonium salts are more stable than alkyl diazonium salts.
  • Wikipedia. (n.d.). Diazonium compound.
  • Chemistry LibreTexts. (2019, June 5). 23.6: Coupling Reactions of Aryl Diazonium Salts.
  • Comparison of the Thermal Stabilities of Diazonium Salts and Their Corresponding Triazenes. (n.d.).
  • Benchchem. (n.d.). Technical Support Center: Troubleshooting the Synthesis of 9-Fluorenone Hydrazone.
  • Thermal Stability Study of Aryl Modified Carbon Black by in Situ Generated Diazonium Salt. (2007, March 21).
  • Product Class 34: Arylhydrazines. (n.d.).
  • ResearchGate. (n.d.). Structures, Stability, and Safety of Diazonium Salts | Request PDF.
  • Google Patents. (n.d.). EP1981860B1 - Conversion of aromatic diazonium salt to aryl hydrazine.
  • YouTube. (2023, April 30). Reduction of Benzene diazonium chlordie to Phenyl Hydrazine | SnCl2 + HCl | Zinc dust & Acetic aicd|.
  • Benchchem. (n.d.). troubleshooting low yield in heptyl-hydrazine sulfate synthesis.
  • Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. (2016, May 27).
  • BLD Pharm. (n.d.). 1138815-23-2|Methyl 2-fluoro-5-hydrazinylbenzoate.
  • PubChem - NIH. (n.d.). Methyl 2-amino-5-fluorobenzoate.

Sources

Optimization

Technical Support Center: Recrystallization of Methyl 2-fluoro-5-hydrazinylbenzoate

Welcome to the technical support guide for the purification of Methyl 2-fluoro-5-hydrazinylbenzoate (CAS No. 1138815-23-2)[1].

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the purification of Methyl 2-fluoro-5-hydrazinylbenzoate (CAS No. 1138815-23-2)[1]. This document provides researchers, scientists, and drug development professionals with in-depth guidance, troubleshooting, and field-proven insights for obtaining high-purity material through recrystallization.

Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a recrystallization solvent for Methyl 2-fluoro-5-hydrazinylbenzoate?

An ideal solvent for recrystallization hinges on differential solubility with temperature. The key principle is that the solvent should dissolve the compound sparingly or not at all at room temperature but show high solubility at elevated temperatures.[2] For Methyl 2-fluoro-5-hydrazinylbenzoate, the molecular structure—featuring an aromatic ring, a methyl ester, a fluoro group, and a polar hydrazinyl group—suggests a compound of moderate to high polarity with hydrogen bonding capabilities.

Therefore, an ideal solvent should:

  • Not react chemically with the hydrazinyl, ester, or fluoro functionalities.[3]

  • Exhibit a steep solubility curve , meaning solubility increases significantly with temperature.[3]

  • Dissolve impurities well at all temperatures or not at all, allowing them to be separated.

  • Have a relatively low boiling point to be easily removed from the final crystalline product.[3]

  • Be non-toxic, inexpensive, and readily available.

Q2: Which single solvents should I screen first for the recrystallization?

Given the polar nature of the hydrazinyl group, screening should begin with polar protic and aprotic solvents. It is often a process of trial and error.[2]

  • Alcohols (Ethanol, Isopropanol): These are excellent starting points. They are polar enough to interact with the hydrazinyl group but also have organic character to dissolve the aromatic ring. Structurally similar fluorinated benzoic acid derivatives have been successfully recrystallized from ethanol.[4]

  • Water: Due to the strong hydrogen bonding capacity of the hydrazinyl group, the compound may have some solubility in hot water. Water is an excellent choice if the compound's solubility is low at room temperature.[2]

  • Ethyl Acetate: As a moderately polar solvent, it may provide the necessary solubility differential.

  • Toluene: While less polar, toluene has been used effectively for recrystallizing related aromatic compounds like 2-fluoro-5-formylbenzonitrile.[5] It is a good candidate if the compound proves less polar than anticipated.

Q3: When and how should I use a two-solvent (mixed-solvent) system?

A two-solvent system is employed when no single solvent provides the ideal solubility profile. This technique involves a "solvent" in which the compound is highly soluble and a "co-solvent" or "anti-solvent" in which it is poorly soluble.

When to use it:

  • If your compound is very soluble in one solvent even at low temperatures.

  • If your compound is poorly soluble in another solvent even at high temperatures.

How to perform it:

  • Dissolve the Methyl 2-fluoro-5-hydrazinylbenzoate in a minimum amount of the hot "good" solvent (e.g., ethanol).

  • Add the hot "poor" solvent (e.g., water or heptane) dropwise to the hot solution until persistent cloudiness (turbidity) is observed.[6]

  • Add a few more drops of the hot "good" solvent to redissolve the precipitate and make the solution clear again.

  • Allow the solution to cool slowly, which should induce crystallization.

A common and effective pair for a compound like this would be Ethanol/Water or Ethyl Acetate/Hexane .

Q4: What is the expected melting point of pure Methyl 2-fluoro-5-hydrazinylbenzoate?

Currently, the melting point for Methyl 2-fluoro-5-hydrazinylbenzoate is not widely reported in publicly available literature. Therefore, the most critical indicator of purity after recrystallization will be the sharpness of the melting point range. A pure compound should melt over a narrow range (≤ 2 °C). For reference, a structurally related compound, 2-Fluoro-5-formylbenzonitrile, has a reported melting point of 80-84 °C.[7] However, the hydrazinyl group is expected to significantly alter the melting point compared to a formyl group due to differences in intermolecular forces, particularly hydrogen bonding.

Data Presentation: Solvent Screening Guide

The selection of a solvent is the most critical step in recrystallization.[8] This table provides a starting point for screening potential solvents.

SolventBoiling Point (°C)Rationale & Expected Solubility Behavior
Water 100High Polarity. May be a poor solvent at room temperature but could dissolve the compound when hot due to the polar hydrazinyl group. Good candidate for a two-solvent system with an alcohol.
Ethanol 78Polar Protic. Often an excellent choice for moderately polar compounds. Likely to dissolve the compound when hot. An ethanol/water mixture is a classic choice.[2]
Isopropanol 82Polar Protic. Similar to ethanol but slightly less polar and higher boiling. A good alternative if ethanol proves too effective a solvent (i.e., high solubility at room temp).
Ethyl Acetate 77Moderate Polarity. A versatile solvent that may provide the required sharp solubility difference. Often used with a non-polar anti-solvent like hexane.
Toluene 111Non-polar Aromatic. May be effective if intermolecular forces are dominated by the aromatic ring. Its high boiling point can sometimes be problematic for removing residual solvent.
Heptane/Hexane 98 / 69Non-polar. The compound is expected to be insoluble in these solvents. They are ideal candidates for use as an anti-solvent in a two-solvent system or for washing the final crystals.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization
  • Dissolution: Place the crude Methyl 2-fluoro-5-hydrazinylbenzoate in an Erlenmeyer flask. Add a minimal amount of the selected solvent and a boiling chip. Heat the mixture to the solvent's boiling point while stirring.[9]

  • Achieve Saturation: Continue adding small portions of the hot solvent until the compound just dissolves completely. Avoid adding an excess of solvent, as this will reduce the final yield.[10]

  • (Optional) Hot Filtration: If insoluble impurities are present, add a slight excess of hot solvent and quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

  • Crystallization: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[9][11]

  • Maximize Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Isolation & Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[11] Wash the crystals with a small amount of ice-cold solvent to rinse away any adhering mother liquor containing impurities.[10]

  • Drying: Dry the crystals thoroughly, either air-drying or in a vacuum oven at a temperature well below the melting point.

Protocol 2: Two-Solvent Recrystallization
  • Dissolution: Dissolve the crude material in the minimum required amount of the hot "good" solvent (e.g., ethanol).

  • Induce Saturation: While keeping the solution hot, add the "poor" anti-solvent (e.g., water) dropwise until the solution becomes faintly and persistently cloudy.

  • Clarify Solution: Add a few drops of the hot "good" solvent until the solution is clear again.

  • Cooling and Isolation: Follow steps 4-7 from the Single-Solvent Recrystallization protocol. For washing, use a cold mixture of the two solvents in a ratio that favors the "poor" solvent.

Troubleshooting & Optimization

Issue 1: The compound "oils out" instead of crystallizing.
  • Causality: This occurs when the saturated solution's temperature is above the melting point of the solute, often due to high levels of impurities depressing the melting point. The compound separates as a liquid instead of a solid.

  • Solution:

    • Reheat the solution to dissolve the oil.

    • Add more solvent to decrease the saturation temperature.

    • Allow the solution to cool much more slowly. Vigorous stirring or scratching the flask at a lower temperature can sometimes help.

    • If the problem persists, consider a different solvent or solvent system, perhaps one with a lower boiling point.[7]

Issue 2: No crystals form upon cooling.
  • Causality: The most common reason is that too much solvent was used, preventing the solution from becoming supersaturated upon cooling.

  • Solution:

    • Gently heat the solution to boil off some of the solvent. Be careful not to evaporate too much.

    • Once the volume is reduced, allow the solution to cool again.

    • If crystals still do not form, try scratching the inside of the flask below the solvent level with a glass rod to create nucleation sites.[11]

    • "Seeding" the solution with a tiny crystal of the pure product, if available, can effectively induce crystallization.[6]

Issue 3: Crystal yield is very low.
  • Causality: This can result from using too much solvent, not cooling the solution to a low enough temperature, or washing the crystals with a solvent that is too warm or in which the compound has significant solubility.

  • Solution:

    • Before filtering, ensure the flask has been thoroughly cooled in an ice bath.

    • Minimize the amount of solvent used for washing the crystals, and always use ice-cold solvent.

    • The mother liquor (the filtrate) can be concentrated by boiling off some solvent and cooled again to obtain a second crop of crystals, which should be checked for purity.

Issue 4: The product is colored or appears impure after recrystallization.
  • Causality: Highly colored, non-crystalline impurities may be present. The hydrazinyl group can also be susceptible to air oxidation, which can lead to colored byproducts.

  • Solution:

    • After dissolving the crude solid in the hot solvent, add a small amount of activated charcoal (decolorizing carbon).

    • Keep the solution hot and swirl or stir for a few minutes to allow the charcoal to adsorb the colored impurities.

    • Perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.

    • Consider performing the recrystallization under an inert atmosphere (e.g., nitrogen or argon) if oxidation is suspected.

Visualization: Recrystallization Workflow

This diagram outlines the logical decision-making process for selecting and optimizing a recrystallization solvent system.

Recrystallization_Workflow cluster_screening Solvent Screening cluster_single Single-Solvent Protocol cluster_mixed Two-Solvent Protocol cluster_troubleshoot Troubleshooting Start Start with Crude Methyl 2-fluoro-5-hydrazinylbenzoate TestSolvents Test solubility in various single solvents (hot & cold) Start->TestSolvents IdealSolvent Ideal Solvent Found? (High solubility hot, low cold) TestSolvents->IdealSolvent SingleRecrys Perform Single-Solvent Recrystallization IdealSolvent->SingleRecrys  Yes SelectPair Select Solvent/Anti-Solvent Pair IdealSolvent->SelectPair No Troubleshoot Problem Encountered? (Oiling out, low yield, etc.) SingleRecrys->Troubleshoot AnalyzeSingle Analyze Purity & Yield End Pure Product AnalyzeSingle->End MixedRecrys Perform Two-Solvent Recrystallization SelectPair->MixedRecrys MixedRecrys->Troubleshoot AnalyzeMixed Analyze Purity & Yield AnalyzeMixed->End Troubleshoot->AnalyzeSingle No Troubleshoot->AnalyzeMixed No Optimize Optimize Conditions: - Adjust solvent volume - Change cooling rate - Use seed crystal Troubleshoot->Optimize Yes Optimize->SingleRecrys Optimize->MixedRecrys

Caption: Decision workflow for recrystallization solvent selection.

References

  • Unknown. (n.d.). Recrystallization. Google Books.
  • Sigma-Aldrich. (n.d.). Methyl 2-fluorobenzoate 97. Sigma-Aldrich.
  • Unknown. (n.d.). Recrystallization.
  • University of York. (n.d.). Single-solvent recrystallisation. Chemistry Teaching Labs.
  • LabXchange. (2024, January 23). Lab Procedure: Recrystallization. LabXchange.
  • National Center for Biotechnology Information. (n.d.). Methyl 2-fluoro-5-formylbenzoate. PubChem.
  • Unknown. (n.d.). Recrystallization-1.pdf.
  • National Center for Biotechnology Information. (n.d.). Methyl 2-amino-5-fluorobenzoate. PubChem.
  • Alfa Chemistry. (n.d.). Recrystallization of Benzoic Acid. Alfa Chemistry.
  • Baumann, J. B. (1979). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education.
  • ChemSynthesis. (2025, May 20). methyl 2-fluoro-5-formylbenzoate. ChemSynthesis.
  • Global Scientific Journal. (2020, November 15). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Global Scientific Journal.
  • Chemistry Stack Exchange. (2017, May 21). Solvent for recrystallization of benzoic acid?. Chemistry Stack Exchange.
  • Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. Organic Syntheses Procedure.
  • BLD Pharm. (n.d.). 1138815-23-2|Methyl 2-fluoro-5-hydrazinylbenzoate. BLD Pharm.
  • LGC Standards. (n.d.). Methyl 2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoate. LGC Standards.
  • ChemScene. (n.d.). 21533-63-1 | Methyl 2-hydrazinylbenzoate hydrochloride. ChemScene.
  • BenchChem. (2025). Technical Support Center: Purification of Crude 2-Fluoro-5-formylbenzonitrile by Recrystallization. BenchChem.
  • Google Patents. (n.d.). CN114907234B - Preparation method of 2-fluoro-5-formylbenzonitrile. Google Patents.
  • PMC. (2025, January 4). Synthesis, Structure and Biological Activity of 2-Methyl-5-nitro-6-phenylnicotinohydrazide-Based Hydrazones. PMC.

Sources

Troubleshooting

Optimizing reaction temperature for fluorinated benzoate derivatives

Topic: Optimizing Reaction Temperature for Fluorinated Benzoate Derivatives Ticket ID: F-BENZ-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Introduction Welcome to the...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing Reaction Temperature for Fluorinated Benzoate Derivatives Ticket ID: F-BENZ-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction

Welcome to the Fluorine Chemistry Technical Center. You are likely accessing this guide because you are encountering yield losses, unexpected byproducts, or sluggish kinetics while working with fluorinated benzoate derivatives.

Fluorinated benzoates are unique. The high electronegativity of fluorine (


) creates a strong inductive effect (

) that pulls electron density from the aromatic ring. This makes the ring highly susceptible to Nucleophilic Aromatic Substitution (

) but simultaneously destabilizes the carboxyl group, increasing the risk of thermal decarboxylation.

This guide replaces generic advice with specific, mechanism-driven protocols to optimize your reaction temperature (


).

Module 1: The Thermodynamics of Fluorination (The "Why")

Before setting your oil bath, you must understand the thermal tug-of-war occurring in your flask.

The Thermal Trade-Off
  • Activation Energy (

    
    ) for 
    
    
    
    :
    Fluorine stabilizes the Meisenheimer complex intermediate via induction, lowering the
    
    
    relative to other halogens. However, the C-F bond is strong (
    
    
    ), requiring sufficient thermal energy to reach the transition state for the leaving group departure if you are displacing the fluorine itself.
  • Decarboxylation Threshold (

    
    ):  Electron-withdrawing groups (EWGs) like fluorine destabilize the ground state of the carboxylate, making the loss of 
    
    
    
    thermodynamically favorable at elevated temperatures, especially in polar aprotic solvents.

Key Rule: Your optimal


 lies in the window where 

.

Module 2: Troubleshooting Reactions

Scenario: You are performing a nucleophilic substitution on a fluorinated benzoate (e.g., displacing a 4-fluoro group with an amine or alkoxide).

Q: My reaction is stuck at 50% conversion, but increasing the temperature causes the product to disappear. What is happening?

A: You are likely hitting the Hydrolysis-Decarboxylation Wall . At high temperatures in polar aprotic solvents (DMSO, DMF, NMP), trace water becomes a potent nucleophile. The electron-deficient ring reacts with water to form a phenol (hydrolysis), or the carboxylate undergoes decarboxylation.

Diagnostic Protocol:

  • Check Solvent Quality: Are you using anhydrous solvents? Fluorinated benzoates are hygroscopic.

  • Switch Solvent Class: If using DMF at

    
    , switch to Sulfolane  or DMAc  (Dimethylacetamide), which often have higher thermal stability windows, or lower the temp and use a Phase Transfer Catalyst (PTC) like 18-crown-6  or TBAB .
    
Q: I am displacing a chloride, but the fluorine is reacting instead. Why?

A: This is a classic "Regioselectivity Inversion" caused by temperature.

  • Low Temp (

    
    ):  The reaction is kinetically controlled. The better leaving group (Cl/Br) often reacts first unless the position is sterically hindered.
    
  • High Temp (

    
    ):  The reaction becomes thermodynamically controlled. The highly activated C-F bond (ortho/para to EWG) becomes the primary site of attack due to the stabilization of the transition state.
    

Solution: Lower


 by 

and switch to a softer nucleophile if possible.
Experimental Workflow: Temperature Optimization

The following diagram outlines the decision logic for optimizing temperature based on observing byproducts.

SNAr_Optimization Start Start: SNAr Reaction Target: Fluorobenzoate Screen Screen T_rxn (Start @ 60°C) Start->Screen Check Analyze LCMS/TLC Screen->Check Result_Low Low Conversion (<10%) Check->Result_Low No Rxn Result_Good Good Conversion (>80%) Check->Result_Good Clean Result_Byprod Byproducts: Phenols or Decarboxylation Check->Result_Byprod Dirty Action_Heat Increase T by 10°C Check Solvent Dryness Result_Low->Action_Heat Action_Iso Isolate Product Result_Good->Action_Iso Action_Cool Decrease T by 10°C Switch to PTC (18-crown-6) Result_Byprod->Action_Cool Action_Heat->Screen Action_Cool->Screen

Figure 1: Iterative optimization loop for determining the ideal reaction temperature (


) while balancing conversion against decomposition.

Module 3: Managing Decarboxylation & Esterification

Scenario: You are trying to esterify a polyfluorinated benzoic acid (e.g., pentafluorobenzoic acid) or 2,6-difluorobenzoic acid.

Q: I see gas evolution at and my starting material is vanishing. Is it boiling off?

A: No, it is likely decarboxylating . Polyfluorinated benzoic acids are thermally unstable. For example, 2,3,5,6-tetrafluoroterephthalic acid can decarboxylate in DMF at temperatures as low as


 [1]. The electron-withdrawing fluorines pull density from the ring, weakening the 

bond.

Data Table: Thermal Stability Zones

Substrate TypeRisk LevelSafe

Limit (Approx.)
Recommended Solvent
Mono-fluorobenzoic acid (meta/para)Low

Toluene, Xylene
2-Fluorobenzoic acid (ortho)Medium

THF, MeCN
Pentafluorobenzoic acidHigh

DCM, Et2O (Acid Chloride route)
Q: Esterification of 2,6-difluorobenzoic acid is incredibly slow at reflux. Why?

A: This is Steric Inhibition of Resonance . The two ortho-fluorine atoms create a "steric corral" around the carbonyl carbon, blocking the approach of the alcohol nucleophile. Furthermore, they twist the carboxyl group out of plane with the benzene ring, reducing conjugation.

Protocol: The "Cold Activation" Method Do not heat to force the reaction (you risk decarboxylation). Instead, activate the carboxyl group at low temperature:

  • Step 1: Convert acid to Acid Chloride using Oxalyl Chloride/DMF(cat.) in DCM at

    
     to RT .
    
  • Step 2: Add alcohol and weak base (Pyridine/TEA).

  • Result: Quantitative esterification without thermal stress.

Module 4: Mechanism Visualization

Understanding the competing pathways is critical for process safety and yield. The diagram below illustrates how temperature acts as a "switch" between the desired substitution and the undesired decomposition.

Reaction_Pathways Substrate Fluorinated Benzoate (EWG Activated) Pathway_A Path A: Nucleophilic Attack (SNAr) Substrate->Pathway_A Nucleophile Present Pathway_B Path B: Thermal Decarboxylation Substrate->Pathway_B Heat Stress Condition_A Temp: 60-100°C Solvent: DMSO/DMF Pathway_A->Condition_A Meisenheimer Meisenheimer Complex (Stabilized by F) Pathway_A->Meisenheimer Rate Determining Step Condition_B Temp: >120°C Solvent: Polar Aprotic Pathway_B->Condition_B Aryl_Anion Aryl Anion Intermediate (CO2 Loss) Pathway_B->Aryl_Anion -CO2 Product Substituted Benzoate (Target) Meisenheimer->Product -F (Leaving Group) Byproduct Fluorobenzene Derivative (Dead End) Aryl_Anion->Byproduct +H (Protonation)

Figure 2: Competing mechanistic pathways. Path A (


) is favored at moderate temperatures. Path B (Decarboxylation) dominates at high temperatures, particularly for polyfluorinated substrates.

References

  • Decarboxylation of Halogenated Benzoic Acids.Google Patents. (GB2122190A).
  • Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids. National Institutes of Health (PMC). Available at: [Link]

  • Catalytic Concerted SNAr Reactions of Fluoroarenes. National Institutes of Health (PMC). Available at: [Link]

  • Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2. Royal Society of Chemistry (RSC Advances). Available at: [Link]

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of Methyl vs. Ethyl Benzoate with Hydrazine

For Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist Executive Summary The formation of benzhydrazide through the reaction of benzoate esters with hydrazine is...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Executive Summary

The formation of benzhydrazide through the reaction of benzoate esters with hydrazine is a fundamental transformation in organic synthesis, particularly in the development of pharmaceutical intermediates. The choice of the ester's alkyl group—typically methyl or ethyl—can significantly influence reaction kinetics and overall efficiency. This guide provides an in-depth comparison of the reactivity of methyl benzoate and ethyl benzoate with hydrazine, grounded in mechanistic principles and supported by experimental data. Our analysis concludes that methyl benzoate is the more reactive substrate , primarily due to lower steric hindrance and the slightly superior leaving group ability of the methoxide ion. This guide presents the underlying theory, comparative experimental data, and a robust, validated protocol for conducting this reaction.

Mechanistic Underpinnings: The Nucleophilic Acyl Substitution Pathway

The reaction of a benzoate ester with hydrazine to form benzhydrazide is a classic example of a Nucleophilic Acyl Substitution reaction.[1][2] The mechanism proceeds through a well-established addition-elimination pathway.

The core steps are:

  • Nucleophilic Attack: The lone pair of electrons on a nitrogen atom of the hydrazine molecule attacks the electrophilic carbonyl carbon of the benzoate ester.[3]

  • Tetrahedral Intermediate Formation: This attack breaks the C=O pi bond, and its electrons move to the oxygen atom, forming a negatively charged tetrahedral intermediate.[3]

  • Leaving Group Elimination: The tetrahedral intermediate is unstable and collapses. The C=O double bond is reformed by ejecting the alkoxy group (methoxide or ethoxide) as the leaving group.[4]

  • Proton Transfer: A final proton transfer step yields the stable benzhydrazide product and the corresponding alcohol.

The overall efficiency of this process is dictated by the facility of the initial nucleophilic attack and the ease with which the leaving group departs.

Caption: General mechanism for the hydrazinolysis of benzoate esters.

Head-to-Head Reactivity Comparison: Methyl vs. Ethyl Benzoate

In nucleophilic acyl substitution reactions, methyl esters are frequently observed to be more reactive than their ethyl ester counterparts.[5] This heightened reactivity can be attributed to two primary factors: steric effects and the nature of the leaving group.

Causality Behind the Reactivity Difference
  • Steric Hindrance: The fundamental principle at play is steric accessibility. The carbonyl carbon is the site of attack for the hydrazine nucleophile. The smaller methyl group of methyl benzoate presents significantly less steric bulk compared to the larger ethyl group of ethyl benzoate.[6] This reduced congestion allows the hydrazine molecule to approach and attack the electrophilic carbon more freely, leading to a faster reaction rate.

  • Leaving Group Ability: The stability of the departing alkoxide ion (RO⁻) also influences the reaction rate. While both methoxide (CH₃O⁻) and ethoxide (C₂H₅O⁻) are strong bases and thus not ideal leaving groups, there is a subtle difference. The ethyl group is slightly more electron-donating (positive inductive effect) than the methyl group. This increased electron density on the ethoxide oxygen makes it marginally less stable, and therefore a slightly poorer leaving group, compared to methoxide. While this electronic effect is less dominant than the steric factor, it contributes to the faster kinetics observed with methyl benzoate.

Experimental Evidence and Performance Data

Literature reports consistently show that reactions involving methyl benzoate proceed more rapidly or result in higher yields within the same timeframe compared to ethyl benzoate.

Comparative Reaction Data
EsterReaction Time (hours)SolventYield (%)Source(s)
Methyl Benzoate 2-5Ethanol93%[7]
Ethyl Benzoate 8Ethanol66%[7]
Ethyl Benzoate 3-5Ethanol59-77% (general range)[8]

As the data indicates, the synthesis of benzhydrazide from methyl benzoate can be completed in a significantly shorter time with a higher yield compared to the reaction with ethyl benzoate under similar conventional heating conditions.[7]

Validated Experimental Protocol

This protocol provides a reliable, self-validating method for the synthesis of benzhydrazide. The use of Thin Layer Chromatography (TLC) for reaction monitoring is crucial for ensuring the complete consumption of the starting material.

Synthesis of Benzhydrazide from an Alkyl Benzoate

Materials & Equipment:

  • Methyl or Ethyl Benzoate (1.0 eq)

  • Hydrazine Hydrate (~80% solution, 1.2 - 1.5 eq)[7][9]

  • Ethanol (as solvent)

  • Round-bottom flask with reflux condenser

  • Heating mantle or water bath

  • Magnetic stirrer and stir bar

  • TLC plates (silica gel), chamber, and appropriate eluent (e.g., ethyl acetate/hexane mixture)

  • Buchner funnel and filter paper

  • Beakers and standard laboratory glassware

Step-by-Step Procedure
  • Reaction Setup: In a round-bottom flask, combine the benzoate ester (e.g., 0.01 mole) and hydrazine hydrate (e.g., 0.012 mole).[7][8]

  • Solvent Addition: Add a minimal amount of ethanol to ensure the reaction mixture is a clear, homogeneous solution.[8]

  • Reflux: Heat the mixture to reflux using a heating mantle or water bath. For methyl benzoate, a reflux time of 2-5 hours is typical. For ethyl benzoate, expect a longer duration of 5-8 hours or more.[7]

  • Reaction Monitoring (Self-Validation): Periodically monitor the reaction's progress by TLC. Spot the reaction mixture against the starting ester. The reaction is complete when the spot corresponding to the starting benzoate ester has disappeared.

  • Precipitation: Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature. A white precipitate of benzhydrazide should form.[7] Cooling in an ice bath can maximize precipitation.

  • Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the precipitate thoroughly with cold water to remove any unreacted hydrazine hydrate and other water-soluble impurities.[7]

  • Drying and Characterization: Dry the purified product in a vacuum oven or air dry. Determine the yield and verify the product's identity and purity through characterization methods such as melting point analysis, FT-IR, and ¹H NMR spectroscopy.[7]

Experimental_Workflow A 1. Combine Reactants (Ester, Hydrazine, Ethanol) in Flask B 2. Heat to Reflux A->B Setup C 3. Monitor by TLC B->C During Reaction C->B Incomplete D 4. Cool to Room Temp & Precipitate Product C->D Complete E 5. Filter & Wash with Cold Water D->E Isolation F 6. Dry Product E->F Purification G 7. Characterize (MP, NMR, IR) F->G Validation

Caption: A typical experimental workflow for benzhydrazide synthesis.

Trustworthiness & Troubleshooting
  • Self-Validation: The protocol's integrity is maintained by diligent TLC monitoring. The disappearance of the starting material is a definitive endpoint, preventing premature termination or unnecessary heating.

  • ¹H NMR Confirmation: A successful reaction is confirmed in the ¹H NMR spectrum by the disappearance of the characteristic singlet for the methyl ester's -OCH₃ group (around 3.9 ppm) or the quartet/triplet pattern for the ethyl ester's -OCH₂CH₃ group, and the appearance of new signals for the -NH and -NH₂ protons of the hydrazide.[7]

  • Troubleshooting Low Yields: If yields are suboptimal, consider the following:

    • Incomplete Reaction: Extend the reflux time, especially for ethyl benzoate. Confirm completion with TLC.[7]

    • Impure Reagents: Use high-purity or freshly distilled starting materials, as impurities can inhibit the reaction.[7]

Conclusion and Recommendation

For the synthesis of benzhydrazide via the hydrazinolysis of benzoate esters, methyl benzoate is demonstrably the superior substrate in terms of reactivity . The smaller steric profile of the methyl group facilitates a more rapid nucleophilic attack by hydrazine. This leads to shorter reaction times and often results in higher, cleaner yields under identical conditions.

For researchers and professionals in drug development and process chemistry, opting for methyl benzoate over ethyl benzoate can streamline synthesis, improve throughput, and enhance overall process efficiency.

References

  • Bhargavi, K., Shyamala, P., Padma, M., and Nagalakshmi, K. V. (2021). Kinetic Study of SN2 Reaction between Paranitrophenyl Benzoate and Hydrazine in the Presence of CTAB Reverse Micelles. Bulletin of Chemical Reaction Engineering & Catalysis, 16(4), 744-751. [Link]

  • Organic Syntheses. (n.d.). Ethyl azodicarboxylate. Organic Syntheses Procedure. Retrieved January 10, 2026, from [Link]

  • Bhargavi, K., Shyamala, P., Padma, M., & Nagalakshmi, K. (2021). Kinetic Study of SN2 Reaction between Paranitrophenyl Benzoate and Hydrazine in the Presence of CTAB Reverse Micelles. Semantic Scholar. [Link]

  • Krishikosh. (n.d.). Note: Development and assessment of green synthesis of hydrazides. Retrieved January 10, 2026, from [Link]

  • Biernasiuk, A., et al. (2022). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. PMC. [Link]

  • Al-Janabi, Z. A. H., & Al-Masoudi, W. A. M. (2022). Synthesis and Pharmacological Profile of Hydrazide Compounds. Research Journal of Pharmacy and Technology, 15(5), 2329-2337. [Link]

  • BYJU'S. (2022, February 18). Nucleophilic Acyl Substitution. Retrieved January 10, 2026, from [Link]

  • Chemistry LibreTexts. (2023, September 21). 4.5: Nucleophilic acyl substitution reactions. Retrieved January 10, 2026, from [Link]

  • Kareem, A. (n.d.). Carboxylic Acid Derivatives: Nucleophilic Acyl Substitution Reactions. Department of Pharmaceutical Chemistry, College of Pharmacy, University of Basrah.
  • Master Organic Chemistry. (2011, May 6). Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Retrieved January 10, 2026, from [Link]

  • Viggiano, A. A., et al. (2004). Gas-phase kinetics and mechanism of the reactions of protonated hydrazine with carbonyl compounds. Gas-phase hydrazone formation. PubMed. [Link]

  • University of Calgary. (n.d.). Chapter 20: Carboxylic Acid Derivatives: Nucleophilic Acyl Substitution. Retrieved January 10, 2026, from [Link]

  • Reddit. (2022, February 25). Methyl ester vs Ethyl ester hydrolysis. r/OrganicChemistry. [Link]

  • ResearchGate. (2025, August 6). Intramolecular General Base Catalyzed Ester Hydrolysis. The Hydrolysis of 2-Aminobenzoate Esters. Retrieved January 10, 2026, from [Link]

  • ResearchGate. (2025, August 7). Synthesis, Characterization of new Hydrazone derivatives containing heterocyclic meioty. Retrieved January 10, 2026, from [Link]

  • Journal of Global Pharma Technology. (n.d.). Synthesis, Characterization and Spectrophotometric Studies of New Hydrazone Derived from Ethyl benzoate. Retrieved January 10, 2026, from [Link]

  • Google Patents. (n.d.). CN103408454A - Preparation method of hydrazide compound.

Sources

Comparative

A Senior Application Scientist's Guide to the Chromatographic Separation of Methyl 2-fluoro-5-hydrazinylbenzoate Positional Isomers

In the landscape of pharmaceutical development, the isomeric purity of an active pharmaceutical ingredient (API) or its intermediates is not merely a quality metric; it is a critical determinant of safety and efficacy.[]...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development, the isomeric purity of an active pharmaceutical ingredient (API) or its intermediates is not merely a quality metric; it is a critical determinant of safety and efficacy.[][2] Positional isomers, molecules with the same chemical formula but different substituent positions on a molecular scaffold, often exhibit distinct pharmacological and toxicological profiles.[2][3][4] Therefore, the ability to separate and quantify these closely related compounds is a cornerstone of robust analytical development.

This guide provides an in-depth comparison of chromatographic strategies for the separation of Methyl 2-fluoro-5-hydrazinylbenzoate, a key building block in medicinal chemistry, from its potential positional isomers. As direct separation data for this specific compound is not widely published, we will apply first principles of chromatography and draw on established methods for analogous compounds to develop a reliable analytical approach.

The Analytical Challenge: Distinguishing Near-Identical Molecules

Methyl 2-fluoro-5-hydrazinylbenzoate and its potential synthetic precursors or byproducts, such as the 2-fluoro-3-hydrazinyl or 2-fluoro-4-hydrazinyl isomers, present a significant separation challenge.[5] Their nearly identical molecular weights, polarities, and chemical properties mean that conventional chromatographic methods may fail to achieve baseline resolution. The key to a successful separation lies in exploiting subtle differences in their molecular structure and electronic properties.

Comparative Chromatographic Strategies

We will evaluate three distinct reversed-phase high-performance liquid chromatography (RP-HPLC) column chemistries, explaining the mechanistic rationale for each choice. We will also explore Supercritical Fluid Chromatography (SFC) as a powerful orthogonal technique.

The Workhorse: C18 (ODS) Columns

A C18, or octadecylsilane, column is the standard starting point for most reversed-phase method development due to its broad applicability and robust performance. Separation is primarily driven by hydrophobic interactions between the analyte and the C18 alkyl chains.

  • Mechanism of Separation: Hydrophobicity is the dominant factor. While all isomers have the same chemical formula, minor differences in the molecule's overall dipole moment and the exposure of hydrophobic regions, caused by the substituent positions, can lead to slight variations in retention.

  • Expected Performance: For positional isomers, a standard C18 column may provide only partial separation. The similar hydrophobicity of the isomers often results in significant peak co-elution, making it unsuitable for accurate quantification of isomeric impurities. It serves as a baseline against which more specialized columns can be judged.

The Aromatic Specialist: Phenyl-Hexyl Columns

Phenyl-based stationary phases are an excellent alternative when C18 columns fall short, particularly for aromatic compounds.[6][7][8] The phenyl rings in the stationary phase can engage in π-π interactions with the benzene ring of the analytes.

  • Mechanism of Separation: Phenyl-Hexyl columns offer a multi-modal separation mechanism. In addition to hydrophobic interactions from the hexyl linker and silica backbone, the primary advantage is the potential for π-π stacking interactions.[7][9] The electron density of the analyte's aromatic ring, which is influenced by the positions of the electron-withdrawing fluorine atom and the electron-donating hydrazinyl group, will dictate the strength of this interaction.[10] This provides a secondary, highly sensitive separation mechanism that can exploit the electronic differences between isomers.[8]

  • Expected Performance: This column chemistry is predicted to offer significantly improved resolution over a C18 column.[6][7] The differential π-π interactions among the isomers should translate into more distinct retention times, enabling baseline separation.

The Alternative Selectivity: Pentafluorophenyl (PFP) Columns

PFP, or pentafluorophenyl, columns are another powerful tool for separating aromatic and halogenated compounds.[11][12] The highly fluorinated ring of the stationary phase creates a unique electronic environment.

  • Mechanism of Separation: PFP columns provide complex separation mechanisms including hydrophobic, π-π, dipole-dipole, and ion-exchange interactions. The electron-deficient nature of the PFP ring offers strong π-π interactions with electron-rich aromatic rings. Furthermore, the fluorine atoms can participate in dipole-dipole interactions, which are highly sensitive to the positional arrangement of substituents on the analyte.[11]

  • Expected Performance: PFP columns often provide a unique and sometimes superior selectivity compared to both C18 and Phenyl-Hexyl phases for halogenated isomers.[11][12] It is an excellent choice for method development as it can resolve isomers that are inseparable on other columns.

The Orthogonal Approach: Supercritical Fluid Chromatography (SFC)

SFC is a powerful normal-phase chromatographic technique that uses supercritical CO2 as the primary mobile phase.[13][14] It is particularly adept at separating isomers and chiral compounds.[13][14][15][16]

  • Mechanism of Separation: SFC separations are governed by interactions with a polar stationary phase, often utilizing polar modifiers like methanol in the CO2 mobile phase.[17] The low viscosity and high diffusivity of the supercritical fluid lead to high-efficiency, fast separations.[16] SFC is considered orthogonal to reversed-phase HPLC, meaning it separates compounds based on different chemical properties, providing a powerful alternative when RPLC methods fail.[13]

  • Expected Performance: SFC is highly effective for separating positional isomers.[13][14] It is expected to provide excellent resolution and fast run times, making it a superior choice for both analytical and preparative-scale purification.[15][16]

Method Development Workflow

A logical workflow is essential for efficiently developing a robust separation method.

MethodDevelopmentWorkflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Optimization cluster_2 Phase 3: Advanced Methods Start Define Analytical Goal: Separate Methyl 2-fluoro-5-hydrazinylbenzoate from potential positional isomers Screen_C18 Screen on C18 Column (Baseline Performance) Start->Screen_C18 Screen_Phenyl Screen on Phenyl-Hexyl Column (π-π Interactions) Start->Screen_Phenyl Screen_PFP Screen on PFP Column (Alternative Selectivity) Start->Screen_PFP Evaluate Evaluate Resolution (Rs) Screen_C18->Evaluate Screen_Phenyl->Evaluate Screen_PFP->Evaluate Optimize Optimize Mobile Phase: - Organic Modifier (ACN vs. MeOH) - pH (if applicable) - Gradient Slope Evaluate->Optimize If Rs > 1.5 Consider_SFC If RPLC Resolution is Inadequate (Rs < 1.5), Consider Orthogonal Method: SFC Evaluate->Consider_SFC If Rs < 1.5 Final_Method Final Validated Method Optimize->Final_Method Consider_SFC->Final_Method

Caption: Workflow for chromatographic method development.

Hypothetical Structures for Separation

To illustrate the challenge, we will consider the target analyte and two potential positional isomers that could arise from non-selective synthesis.

Caption: Target analyte and potential positional isomers.

Experimental Protocols & Comparative Data

The following protocols are robust starting points for method development. The accompanying table presents expected (simulated) data to illustrate the performance differences between the column chemistries.

Protocol 1: Reversed-Phase HPLC Screening
  • Instrumentation: Standard HPLC or UHPLC system with UV detection.

  • Columns:

    • C18 Column (e.g., 150 mm x 4.6 mm, 3.5 µm)

    • Phenyl-Hexyl Column (e.g., 150 mm x 4.6 mm, 3.5 µm)

    • PFP Column (e.g., 150 mm x 4.6 mm, 3.5 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 10% to 90% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35 °C

  • Detection: UV at 254 nm

  • Injection Volume: 5 µL

  • Sample Preparation: Dissolve sample in 50:50 Water:Acetonitrile at 0.5 mg/mL.

Protocol 2: Supercritical Fluid Chromatography (SFC) Screening
  • Instrumentation: Analytical SFC system with UV or PDA detection.

  • Column: Diol Column (e.g., 150 mm x 4.6 mm, 3.5 µm)

  • Mobile Phase A: Supercritical CO2

  • Mobile Phase B: Methanol

  • Gradient: 5% to 40% B over 8 minutes

  • Flow Rate: 3.0 mL/min

  • Back Pressure: 150 bar

  • Column Temperature: 40 °C

  • Detection: UV at 254 nm

  • Sample Preparation: Dissolve sample in Methanol at 0.5 mg/mL.

Comparative Performance Data (Simulated)
Chromatographic MethodAnalyteRetention Time (min)Resolution (Rs) vs. TargetPeak Tailing (Tf)
RP-HPLC: C18 Isomer 1 (2-F, 3-NHNH2)5.10.81.2
Target (2-F, 5-NHNH2) 5.3 - 1.2
Isomer 2 (4-F, 3-NHNH2)5.50.91.3
RP-HPLC: Phenyl-Hexyl Isomer 1 (2-F, 3-NHNH2)6.22.11.1
Target (2-F, 5-NHNH2) 6.8 - 1.1
Isomer 2 (4-F, 3-NHNH2)7.52.51.2
RP-HPLC: PFP Isomer 1 (2-F, 3-NHNH2)7.81.81.1
Isomer 2 (4-F, 3-NHNH2)8.52.81.2
Target (2-F, 5-NHNH2) 9.3 - 1.1
SFC: Diol Isomer 1 (2-F, 3-NHNH2)2.83.51.0
Isomer 2 (4-F, 3-NHNH2)3.22.01.1
Target (2-F, 5-NHNH2) 3.6 - 1.0

Analysis of Results:

  • The C18 column fails to provide adequate resolution (Rs < 1.5) for confident quantification.

  • The Phenyl-Hexyl column shows a significant improvement, achieving baseline separation (Rs > 2.0) by leveraging π-π interactions.[6][7][8]

  • The PFP column provides an alternative elution order and excellent resolution, demonstrating its unique selectivity for halogenated compounds.[11]

  • SFC delivers the best performance with the highest resolution in the shortest amount of time, highlighting its power for challenging isomer separations.[13][14]

Conclusion and Recommendations

For the routine quality control of Methyl 2-fluoro-5-hydrazinylbenzoate, a method based on a Phenyl-Hexyl or PFP stationary phase is highly recommended. These columns provide the necessary selectivity to resolve critical positional isomers that are likely to co-elute on a standard C18 phase. The choice between Phenyl-Hexyl and PFP should be based on an initial screening to determine which provides the best resolution for the specific impurity profile generated by the synthetic route.

For applications requiring high-throughput analysis or preparative purification, Supercritical Fluid Chromatography (SFC) is the superior technique. Its speed, efficiency, and orthogonal selectivity make it an invaluable tool for tackling the most difficult isomer separations in drug development.[13][15][16]

By moving beyond standard C18 columns and embracing stationary phases with alternative selectivities, researchers can develop robust, reliable, and accurate analytical methods to ensure the isomeric purity of critical pharmaceutical intermediates.

References

  • Waters Corporation. Beginner's Guide to Preparative Supercritical Fluid Chromatography (SFC). [Link]

  • OMICS International. The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis. [Link]

  • Taylor & Francis. Chiral Drug Separation. [Link]

  • Agilent Technologies. Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases. [Link]

  • Waters Corporation. What is the difference between CSH C18 and CSH Phenyl-Hexyl chemistries?. [Link]

  • Moravek. Exploring the Different Mobile Phases in HPLC. [Link]

  • Pure Synth. Importance of Chiral Separation and Resolution in Drug Synthesis. [Link]

  • Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • Welch Materials. A Guide to Selective Columns for Isomer Separation. [Link]

  • Oreate AI. Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography. [Link]

  • Selvita. Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. [Link]

  • MicroSolv Technology Corporation. Positional Isomer Separation Method Suggestions using HPLC or LCMS. [Link]

  • Schürenkamp, J., et al. "Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets." International journal of legal medicine 125.1 (2011): 95-99. [Link]

  • ResearchGate. Separation and determination of fluorobenzoic acids using ion chromatography-electrospray mass spectrometry. [Link]

  • Element Lab Solutions. Phenyl Stationary Phases for HPLC. [Link]

  • LCGC. The LCGC Blog: Supercritical Fluid Chromatography: A Workhorse in Drug Discovery. [Link]

  • Shimadzu. Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. [Link]

  • ResearchGate. Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. [Link]

  • Molnar-Institute. ESSENTIAL GUIDES TO METHOD DEVELOPMENT IN LIQUID CHROMATOGRAPHY. [Link]

  • National Center for Biotechnology Information. The Significance of Chirality in Drug Design and Development. [Link]

  • MDPI. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. [Link]

  • YouTube. How HPLC Works | Mobile Phase Flow, Column Role & Selection Explained. [Link]

  • Waters Corporation. HPLC Separation Modes. [Link]

  • Beijing UVTech Inc. The Critical Role of Mobile Phase pH in Chromatography Separations. [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Benzoic acid. [Link]

  • Waters Corporation. Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. [Link]

  • Scribd. Fluorinated Benzoic Acid. [Link]

  • LCGC International. Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.